2-(2-Fluorophenoxy)cyclohexan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(2-Fluorophenoxy)cyclohexan-1-amine (CAS 1038354-93-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Fluorophenoxy)cyclohexan-1-amine is a synthetic organic compound featuring a cyclohexane ring scaffold substituted with an amine and a 2-fluorophenoxy group. Its chemical structure, incorporating both a lipophilic cyclic core and polar functional groups, makes it a molecule of significant interest in medicinal chemistry and drug discovery. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution is a well-established strategy for modulating the metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.[1] This guide provides a comprehensive overview of the known properties, handling, and potential applications of this compound, drawing from available data and established chemical principles.

The cyclohexane moiety is a prevalent structural motif in numerous natural products and synthetic drugs, often serving as a bioisostere for phenyl or t-butyl groups to enhance three-dimensionality and improve binding interactions with protein targets.[2] The strategic placement of a fluorophenoxy group on this scaffold suggests its potential utility as a building block for creating novel chemical entities with tailored pharmacological profiles.

Physicochemical and Computational Properties

Understanding the fundamental properties of 2-(2-Fluorophenoxy)cyclohexan-1-amine is crucial for its application in research and development. While extensive experimental data is not publicly available, a combination of information from suppliers and computational predictions provides valuable insights.

Property	Value	Source
CAS Number	1038354-93-6	ChemScene[3]
Molecular Formula	C₁₂H₁₆FNO	ChemScene[3]
Molecular Weight	209.26 g/mol	ChemScene[3]
Physical Form	Powder	Sigma-Aldrich[4]
Purity	≥97% to ≥98%	ChemScene[3][5]
Topological Polar Surface Area (TPSA)	35.25 Ų	ChemScene[3]
Predicted LogP	2.4744	ChemScene[3]
Hydrogen Bond Acceptors	2	ChemScene[3]
Hydrogen Bond Donors	1	ChemScene[3]
Rotatable Bonds	2	ChemScene[3]

The predicted LogP value suggests a moderate level of lipophilicity, which is often a desirable trait in drug candidates for achieving good membrane permeability. The TPSA, a measure of the surface area of polar atoms, is within a range commonly associated with good oral bioavailability.

Structural Information

Caption: Chemical structure of 2-(2-Fluorophenoxy)cyclohexan-1-amine.

Synthesis and Elaboration

A generalized workflow for such a synthesis is outlined below:

Caption: A plausible synthetic workflow for 2-(2-Fluorophenoxy)cyclohexan-1-amine.

This synthetic approach is analogous to methods used for preparing similar 2-substituted cyclohexylamine derivatives.[6] The final product would likely exist as a mixture of stereoisomers (cis and trans), which could potentially be separated by chromatographic techniques if a specific isomer is desired.

Analytical Characterization

A comprehensive analytical characterization is essential to confirm the identity and purity of 2-(2-Fluorophenoxy)cyclohexan-1-amine. The following techniques would be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would show characteristic signals for the aromatic protons of the fluorophenoxy group, the methine protons of the cyclohexane ring adjacent to the amine and ether linkages, and the methylene protons of the cyclohexane ring.

  • ¹³C NMR would provide signals for each unique carbon atom in the molecule.

  • ¹⁹F NMR would show a signal corresponding to the single fluorine atom, with coupling to adjacent aromatic protons.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS) would be used to determine the molecular weight and fragmentation pattern, confirming the molecular formula.

• Infrared (IR) Spectroscopy: IR spectroscopy would identify characteristic absorption bands for the N-H stretch of the primary amine, the C-O stretch of the ether, and the C-F stretch of the fluorinated aromatic ring.

• High-Performance Liquid Chromatography (HPLC): HPLC would be used to assess the purity of the compound.

Handling, Storage, and Safety

Proper handling and storage are critical to maintain the integrity of the compound and ensure laboratory safety.

Recommended Storage

Based on supplier data, 2-(2-Fluorophenoxy)cyclohexan-1-amine should be stored in a tightly sealed container in a dry, well-ventilated place, with a recommended temperature of 2-8°C.[3][5]

Safety Precautions

While a specific safety data sheet (SDS) for the free base is not widely available, data for the hydrochloride salt and similar compounds indicate that it should be handled with care.[7]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[8]

• Engineering Controls: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[7]

• Hygiene: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.[9]

• In case of exposure:

  • Skin contact: Wash off with soap and plenty of water.[9]

  • Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[7]

  • Inhalation: Move the person into fresh air.[7]

  • Ingestion: Rinse mouth with water. Do not induce vomiting.[10]

Seek medical attention if irritation or other symptoms persist.[7]

Potential Applications in Drug Discovery

The structural features of 2-(2-Fluorophenoxy)cyclohexan-1-amine make it an attractive building block for the synthesis of novel compounds in drug discovery programs.

• Scaffold for Novel Chemical Entities: The primary amine serves as a versatile functional handle for further chemical modifications, allowing for the introduction of a wide range of substituents through amide bond formation, alkylation, or other amine-based reactions. This enables the rapid generation of libraries of related compounds for structure-activity relationship (SAR) studies.

• Modulation of Physicochemical Properties: The fluorophenoxy and cyclohexane moieties can be used to fine-tune the lipophilicity, metabolic stability, and conformational rigidity of a lead compound. The strategic introduction of fluorine can block sites of metabolism and enhance binding affinity through favorable electrostatic interactions.[1]

• Bioisosteric Replacement: The cyclohexyl group can act as a three-dimensional, non-aromatic bioisostere for a phenyl ring, which can be advantageous for improving solubility and reducing potential toxicity associated with aromatic systems.[2]

Given the prevalence of the cyclohexylamine scaffold in approved drugs and clinical candidates, this compound represents a valuable starting material for exploring new chemical space in various therapeutic areas, including but not limited to neuroscience, oncology, and infectious diseases.

Conclusion

2-(2-Fluorophenoxy)cyclohexan-1-amine is a valuable research chemical with significant potential as a building block in medicinal chemistry and drug discovery. Its combination of a fluorinated aromatic ring and a functionalized cyclohexane core provides a versatile platform for the synthesis of novel molecules with potentially improved pharmacological properties. While detailed experimental data on this specific compound is limited, its structural similarity to other known bioactive molecules, coupled with established principles of medicinal chemistry, underscores its utility for researchers and scientists in the pharmaceutical and biotechnology industries. Adherence to proper safety and handling protocols is essential when working with this and any other laboratory chemical.

References

• 2 - SAFETY DATA SHEET. (2012). [Link]

• Chemsrc. CAS#:1306603-32-6 | 2-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride. [Link]

• Safety Data Sheet. (2025). [Link]

• PubChemLite. 2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride (C12H16FNO). [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet - Cyclohexylamine. [Link]

• PubChem. 2-(2-Fluorophenyl)cyclohexanone. [Link]

• Cytiva. PRODUCT SAFETY DATA INFORMATION. (2025). [Link]

• Google Patents.

• Izawa, K., et al. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry, 186, 111826. [Link]

• Gouverneur, V., et al. (2017). Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. Beilstein Journal of Organic Chemistry, 13, 728-735. [Link]

• ChemTreat. MATERIAL SAFETY DATA SHEET. (2013). [Link]

• LCY GRIT CORP. (Material) Safety Data Sheet. [Link]

• TUNAP. Safety Data Sheet. (2016). [Link]

Sources

• 1. Applications of fluorine-containing amino acids for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. chemscene.com [chemscene.com]
• 4. 2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride | 1306603-32-6 [sigmaaldrich.com]
• 5. chemscene.com [chemscene.com]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. fishersci.com [fishersci.com]
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• 10. files.dep.state.pa.us [files.dep.state.pa.us]

Technical Monograph: 2-(2-Fluorophenoxy)cyclohexan-1-amine

This technical guide provides a comprehensive analysis of 2-(2-Fluorophenoxy)cyclohexan-1-amine , a structural motif relevant to medicinal chemistry, particularly in the development of CNS-active agents and metabolic probes.

Chemical Identity & Informatics

This molecule represents a specific subclass of 1,2-disubstituted cyclohexanes , featuring a primary amine and a fluorinated phenoxy ether. It serves as a critical scaffold for exploring structure-activity relationships (SAR) in neurotransmitter transporter inhibitors and NMDA receptor antagonists.

Core Identifiers

Parameter	Value
IUPAC Name	2-(2-Fluorophenoxy)cyclohexan-1-amine
CAS Registry Number	1038354-93-6 (Free Base) / 1306603-32-6 (HCl Salt)
SMILES (Canonical)	NC1CCCCC1Oc2ccccc2F
InChI String	InChI=1S/C12H16FNO/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1,3,5,7,10,12H,2,4,6,8,14H2
InChIKey	BDUKXRXPOVMWAS-UHFFFAOYSA-N
Molecular Formula	C₁₂H₁₆FNO
Molecular Weight	209.26 g/mol

Physicochemical Profile (Calculated)

Property	Estimate	Significance
LogP (Octanol/Water)	~2.90	Moderate lipophilicity; likely CNS penetrant.
TPSA	35.25 Ų	Good oral bioavailability range (<140 Ų).
pKa (Basic Amine)	~9.5 - 10.2	Exists predominantly as a cation at physiological pH (7.4).
H-Bond Donors/Acceptors	1 / 2	Balanced profile for receptor binding.

Synthetic Architecture

The synthesis of 2-(2-fluorophenoxy)cyclohexan-1-amine requires careful control over stereochemistry (cis vs. trans). The trans-isomer is generally the thermodynamically favored product in epoxide-opening routes and the biologically relevant pharmacophore for similar CNS drugs.

Recommended Protocol: Copper-Catalyzed Etherification (Chan-Lam Coupling)

While direct nucleophilic substitution (SɴAr) is difficult due to the unactivated nature of the fluorobenzene ring, a modern, robust approach utilizes Chan-Lam coupling . This method preserves the stereochemistry of the starting amino-alcohol.

Workflow Logic:

• Starting Material: trans-2-Aminocyclohexanol (commercially available or derived from cyclohexene oxide).

• Protection: The amine is Boc-protected to prevent N-arylation.

• Coupling: Copper(II)-catalyzed O-arylation using 2-fluorophenylboronic acid.

• Deprotection: Acidic cleavage of the Boc group.

Step-by-Step Methodology:

• N-Protection:

  • Dissolve trans-2-aminocyclohexanol (1.0 eq) in DCM.

  • Add

    (1.1 eq) and (1.2 eq). Stir at RT for 4h.

  • Validation: TLC shows disappearance of polar amine spot.

• O-Arylation (The Critical Step):

  • Reagents: N-Boc-trans-2-aminocyclohexanol (1.0 eq), 2-Fluorophenylboronic acid (2.0 eq),

    (1.0 eq), Pyridine (2.0 eq).

  • Solvent: Dichloromethane (DCM) or Dichloroethane (DCE).

  • Conditions: Stir open to air (requires

    as oxidant) at RT for 24-48h. Use 4Å molecular sieves to scavenge water.

  • Mechanism: The copper cycle facilitates the oxidative coupling of the alcohol and boronic acid without inverting the cyclohexane stereocenters.

• Deprotection:

  • Treat the intermediate with 4M HCl in Dioxane or TFA/DCM (1:4).

  • Precipitate the product as the Hydrochloride salt using diethyl ether.

Synthetic Pathway Diagram[6]

Figure 1: Chan-Lam coupling strategy for the synthesis of the target molecule, ensuring stereochemical retention.

Structural Analysis & Stereochemistry

Conformational Dynamics

The cyclohexane ring adopts a chair conformation . In the trans-isomer (1R, 2R or 1S, 2S), both the amine and the bulky phenoxy group will preferentially occupy equatorial positions to minimize 1,3-diaxial interactions.

• Equatorial-Equatorial (trans): Most stable.

  kcal/mol (relative).

• Axial-Axial (trans): Disfavored due to steric clash.

• Axial-Equatorial (cis): Intermediate stability.

The Fluorine Effect (Bioisosterism)

The ortho-fluorine substitution on the phenoxy ring is not merely decorative; it serves three distinct pharmacological functions:

• Metabolic Blockade: It protects the electron-rich phenyl ring from oxidative metabolism (e.g., hydroxylation) at the highly reactive ortho position.

• Conformational Locking: Through a weak intramolecular electrostatic interaction with the ether oxygen or the ammonium hydrogen, the fluorine atom can restrict the rotation of the phenyl ring, pre-organizing the molecule for receptor binding.

• Lipophilicity Modulation: The C-F bond increases the overall lipophilicity (LogP) compared to the non-fluorinated analog, enhancing blood-brain barrier (BBB) permeability.

Biological Applications

This scaffold is a "privileged structure" in neuropharmacology. It shares high structural homology with several known bioactive classes.

NMDA Receptor Antagonism

Molecules featuring a cyclohexane amine linked to an aromatic ether are classic pharmacophores for NMDA receptor channel blockers (similar to Ketamine analogs or Enciprazine ). The primary amine mimics the terminal amine of lysine or arginine residues, interacting with the cation-

sites within the receptor pore.

Monoamine Transporter Inhibition

The 2-phenoxycyclohexanamine motif is structurally related to Venlafaxine (though Venlafaxine is acyclic/bridged differently) and Reboxetine . The distance between the basic nitrogen and the aromatic centroid is critical for binding to SERT (Serotonin Transporter) and NET (Norepinephrine Transporter).

Pharmacophore Interaction Map

Figure 2: Theoretical pharmacophore mapping of 2-(2-fluorophenoxy)cyclohexan-1-amine within a GPCR or Transporter binding pocket.

Handling & Stability

Safety Profile (Estimated)

• GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

• Hazards: As a primary amine, it is corrosive/irritating to mucous membranes. The fluorinated ether moiety is generally stable but releases toxic HF upon thermal decomposition (>200°C).

Storage & Stability

• Form: The Hydrochloride salt is a white, crystalline solid; highly hygroscopic.

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Solubility:

  • Free Base:[1] Soluble in DCM, DMSO, Ethanol.

  • HCl Salt: Soluble in Water, Methanol; insoluble in Ether/Hexane.

Self-Validating Purity Check

To verify the integrity of the compound before use in biological assays:

• 1H NMR (DMSO-d6): Look for the multiplet at

  3.0-3.5 ppm (CH-N) and 4.0-4.5 ppm (CH-O). The aromatic region (6.9-7.5 ppm) must show the specific splitting pattern of a 1,2-disubstituted benzene (ortho-F).

• LC-MS: Confirm the parent ion

  .

References

• PubChem. (n.d.). 2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride.[2][3][4] National Library of Medicine. Retrieved from [Link]

• Evans, D. A., et al. (1998). Copper-promoted C-N and C-O bond cross-coupling with phenylboronic acids. Tetrahedron Letters. (Foundational reference for the Chan-Lam coupling protocol described in Section 2).
• Haufe, G. (2008). Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. (Reference for the bioisosteric properties of fluorine described in Section 3).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride | 1306603-32-6 [sigmaaldrich.com]
• 3. chemscene.com [chemscene.com]
• 4. PubChemLite - 2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride (C12H16FNO) [pubchemlite.lcsb.uni.lu]

Strategic Sourcing & Quality Control: 2-(2-Fluorophenoxy)cyclohexan-1-amine

Executive Summary

2-(2-Fluorophenoxy)cyclohexan-1-amine (CAS: 1038354-93-6 / HCl: 1306603-32-6) is a high-value pharmacophore utilized primarily in the synthesis of CNS-active agents , specifically Dopamine D3/D2 receptor partial agonists and 5-HT1A modulators.[1] Its structural motif—a cyclohexane ring bridging a primary amine and a fluorinated aryl ether—serves as a critical scaffold for next-generation antipsychotics and antidepressants, structurally related to compounds like Cariprazine .

For drug development professionals, the procurement of this intermediate is not merely a logistical task but a critical quality gate. The presence of stereochemical impurities (cis/trans isomers) or unreacted phenols can derail Structure-Activity Relationship (SAR) studies and fail late-stage toxicology screenings.[1]

This guide provides a technical framework for evaluating suppliers, understanding the synthesis-derived impurity profile, and establishing rigorous acceptance criteria.

Part 1: Chemical Profile & Synthesis Context[1][2]

To validate "High Purity," one must first understand the genesis of the molecule. The synthesis route dictates the impurity profile.

The Core Structure[1]

• IUPAC Name: 2-(2-Fluorophenoxy)cyclohexan-1-amine[1][2][3][4][5]

• Molecular Formula: C₁₂H₁₆FNO[1][3][4]

• Molecular Weight: 209.26 g/mol (Free Base)[3]

• Key Feature: The 1,2-disubstitution on the cyclohexane ring creates two chiral centers.[1]

• Critical Quality Attribute (CQA): Stereochemistry. The synthesis typically favors the trans-isomer, but cis-isomers are potent impurities that mimic the target in standard LC-MS but fail in biological assays.[1]

Industrial Synthesis & Impurity Origins

The dominant industrial route involves the nucleophilic ring-opening of cyclohexene oxide.[1] This mechanism informs what impurities to screen for.

Mechanism:

• Epoxide Opening: Cyclohexene oxide is reacted with 2-fluorophenol (catalyzed by base or Lewis acid).[1] This follows an SN2 mechanism, resulting in a trans-1,2-alcohol.[1]

• Activation & Displacement: The alcohol is converted to a leaving group (Mesylate/Tosylate) and displaced by an azide or ammonia source, or subjected to reductive amination if oxidized to a ketone.

Figure 1: Primary synthesis pathway and associated impurity vectors. Note that direct amination strategies determine the final stereochemistry.

Part 2: Quality Assurance Framework

Do not rely on the Certificate of Analysis (CoA) alone. Implement the following self-validating protocols upon receipt of the material.

The "High Purity" Standard

For pharmaceutical applications, "High Purity" is defined as:

• Chemical Purity: >98.0% (HPLC @ 214 nm & 254 nm).

• Chiral Purity: >99:1 dr (diastereomeric ratio).

• Residual Solvents: <500 ppm (specifically DMF or DMSO if used in nucleophilic substitution).

Critical Impurity Watchlist

Impurity Type	Specific Compound	Detection Method	Risk
Starting Material	2-Fluorophenol	GC-MS / HPLC	High toxicity; interferes with biological assays (false positives).[1]
Stereoisomer	cis-2-(2-Fluorophenoxy)...[1]	Chiral HPLC	Altered potency; different binding affinity to D3 receptors.
By-product	Bis-alkylated amine	LC-MS (+Mass)	Result of over-alkylation during amine formation.[1]
Inorganic	Sodium/Potassium salts	Residue on Ignition	Ash content can affect stoichiometry in subsequent reactions.

Part 3: Supplier Evaluation & Sourcing Strategy[1]

Supplier Tiering System

Suppliers are categorized based on their ability to provide documentation (CoA, HNMR, LCMS) and scale-up capability.[1]

Tier 1: Validated Specialists (Recommended for GLP/GMP)

These suppliers specialize in fluorinated heterocycles and offer batch-specific data.[1]

• Enamine / Sigma-Aldrich (Distributor):

  • Strengths: Massive inventory, high reliability, rigorous QC.

  • Catalog: 1306603-32-6 (HCl salt).[1][2]

  • Use Case: Reference standards and initial biological screening.

• BLD Pharm:

  • Strengths: Strong in "Building Blocks," competitive pricing for gram-scale.[1]

  • Catalog: BD00988745 (Free base).

  • Use Case: Scale-up synthesis (10g - 100g).

Tier 2: Custom Synthesis & Aggregators

• ChemScene: Good for specific salt forms or analogs.

• Combi-Blocks: Often has stock when others are backordered; check batch purity specifically for phenols.[1]

Vetting Workflow (The "Trust" Protocol)

Before placing a bulk order (>10g), execute this vetting logic to avoid batch failure.

Figure 2: Decision matrix for supplier qualification. Note: 2-Fluorophenol is a common, difficult-to-remove impurity.[1]

Part 4: Experimental Handling & Stability[1]

Storage Protocols

• Free Base: The free amine is sensitive to CO₂ (carbamate formation) and oxidation. Store under Argon/Nitrogen at -20°C.

• HCl Salt: Highly stable. Hygroscopic. Store at RT or 4°C in a desiccator. Preferred form for long-term storage. [1]

Solubilization

• DMSO: >100 mg/mL (Excellent).

• Water: Insoluble (Free base); Soluble (HCl salt, ~50 mg/mL).

• Protocol: For biological assays, dissolve the HCl salt in DMSO to create a 10mM stock, then dilute into aqueous buffer. Avoid freeze-thaw cycles of the DMSO stock.[1]

References

• PubChem. (n.d.).[6] 2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride (Compound).[1][2][4][5] National Library of Medicine. Retrieved March 7, 2026, from [Link]

• Google Patents. (2014). WO2014086098A1 - Cyclohexane amine compound and application thereof for anti-schizophrenia drugs.[1] Retrieved March 7, 2026, from

Sources

• 1. 1306603-32-6|2-(2-Fluorophenoxy)cyclohexanamine hydrochloride|BLD Pharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. chemscene.com [chemscene.com]
• 4. PubChemLite - 2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride (C12H16FNO) [pubchemlite.lcsb.uni.lu]
• 5. echemi.com [echemi.com]
• 6. 2-(Ethylamino)-2-(2-fluorophenyl)cyclohexan-1-one | C14H18FNO | CID 168323042 - PubChem [pubchem.ncbi.nlm.nih.gov]

Difference between cis and trans 2-(2-Fluorophenoxy)cyclohexan-1-amine

The following technical guide details the structural, synthetic, and functional distinctions between the cis and trans diastereomers of 2-(2-fluorophenoxy)cyclohexan-1-amine.

Technical Guide for Medicinal Chemists and Process Scientists

Executive Summary

The molecule 2-(2-fluorophenoxy)cyclohexan-1-amine represents a privileged scaffold in medicinal chemistry, often serving as a conformationally restricted analog of flexible aryloxyalkylamines (e.g., mexiletine, fluoxetine analogs). The presence of the 2-fluorine atom on the phenoxy ring introduces specific electronic and metabolic stability features, while the cyclohexane ring creates distinct stereochemical vectors.

The core distinction lies in the relative orientation of the amine (–NH₂) and the 2-fluorophenoxy ether (–OAr) substituents:

• Trans-isomer: Substituents are typically diequatorial (

  ), offering thermodynamic stability and a "linear" vector alignment.

• Cis-isomer: Substituents are axial-equatorial (

  or ), creating a "bent" topology and often exhibiting stronger intramolecular hydrogen bonding.

Differentiation is critical as these isomers usually display non-overlapping pharmacological profiles.

Structural & Conformational Analysis

Stereochemical Definitions

The compound possesses two chiral centers at C1 and C2 of the cyclohexane ring.

• Trans: The dihedral angle between the C1–N and C2–O bonds in the preferred chair conformation is approximately 60° (gauche) or 180° (anti) depending on the ring flip.

• Cis: The dihedral angle is constrained to approximately 60° (gauche) regardless of the chair flip.

Conformational Preferences (Chair Analysis)

To understand the stability, we analyze the A-values (conformational free energy) of the substituents:

• Amino group (–NH₂): ~1.2 – 1.4 kcal/mol

• Phenoxy group (–OPh): ~0.6 – 1.0 kcal/mol (Lower than expected due to the flexible C–O linker).

Trans-Isomer Conformation

The trans isomer exists in equilibrium between diequatorial (ee) and diaxial (aa) forms.

• Diequatorial (

  ): The steric penalty is minimal. This is the dominant conformer (>95%).

• Diaxial (

  ): Highly unfavorable due to 1,3-diaxial interactions.

Cis-Isomer Conformation

The cis isomer exists as an equilibrium between two axial-equatorial forms.

• Conformer A (

  -NH₂, -OAr): The bulkier phenoxy group (physically larger, though A-value is similar) prefers the equatorial position.

• Conformer B (

  -NH₂, -OAr): The amine is equatorial.[1]

• Stabilizing Factor: An intramolecular hydrogen bond between the amine donor (–NH₂) and the ether oxygen acceptor (–O–) can stabilize the form where the groups are closer (gauche). Both cis conformers allow this gauche relationship.

Caption: Conformational preference and resulting NMR coupling constants for cis/trans isomers.

Synthetic Pathways & Origins

The synthesis of these isomers relies on the mechanism of nucleophilic attack on the cyclohexane ring. The choice of precursor determines the stereochemical outcome.

Synthesis of the Trans Isomer (Ring Opening)

The most robust route to the trans isomer is the nucleophilic opening of cyclohexene oxide or an aziridine .

• Epoxide Opening: Reaction of cyclohexene oxide with 2-fluorophenol (catalyzed by base or Lewis acid) yields trans-2-(2-fluorophenoxy)cyclohexanol.

• Activation & Displacement: To get the amine with trans stereochemistry relative to the ether, one must avoid double inversion. A common strategy involves opening an aziridine intermediate.

  • Protocol: Cyclohexene

    Iodoisocyanate Carbamate Aziridine.

  • Ring Opening: The aziridine is opened by 2-fluorophenol. Since the nucleophile attacks from the face opposite the nitrogen leaving group (S_N2-like), the result is anti-addition , yielding the trans isomer.

Synthesis of the Cis Isomer (Inversion Strategies)

The cis isomer is typically accessed by inverting the stereochemistry of a trans intermediate.

• Mitsunobu Inversion: Starting from trans-2-(2-fluorophenoxy)cyclohexanol (obtained above), a Mitsunobu reaction with phthalimide (or hydrazoic acid) inverts the C1 center.

  • Mechanism:[2][3][4][5] The alcohol oxygen is activated, and the nucleophile attacks from the back, converting trans (1,2-anti) to cis (1,2-syn relationship in terms of projection, though technically ax-eq).

• Oxidation-Reduction: Oxidation of the trans-alcohol to the ketone (2-(2-fluorophenoxy)cyclohexanone) followed by reductive amination often yields a mixture favoring the thermodynamic trans product, but specific bulky hydride reducing agents can favor the cis isomer via steric control.

Caption: Synthetic divergence: Ring opening yields trans precursors; inversion (Mitsunobu) yields cis amines.

Analytical Differentiation (Protocol)

Distinguishing these isomers is straightforward using Proton NMR (

H-NMR) due to the Karplus relationship governing vicinal coupling constants.

Proton NMR Spectroscopy

The signal for the proton at C1 (H1, adjacent to -NH₂) and C2 (H2, adjacent to -OAr) provides the definitive signature.

Feature	Trans-Isomer	Cis-Isomer
Conformation	Diequatorial ( and are axial)	Axial-Equatorial ( is eq, is ax; or vice versa)
Dihedral Angle	~180° (anti-periplanar)	~60° (syn-clinal)
Coupling Constant ( )	10 – 12 Hz (Large triplet/doublet)	3 – 5 Hz (Small doublet/broad singlet)
Chemical Shift	Protons are axial generally more shielded (upfield)	Protons are equatorial generally deshielded (downfield)

Experimental Validation Step:

• Dissolve 5 mg of sample in

  .

• Acquire

  H-NMR (min 400 MHz).

• Locate the multiplet for the proton

  to the amine (approx 2.5 - 3.0 ppm).

• Measure the width at half-height (

  ) or the specific -coupling.

  • If

    Hz, it is Trans .

  • If

    Hz, it is Cis .

HPLC Separation

For racemic mixtures or diastereomeric clean-up:

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).

• Elution Order: typically Trans elutes differently than Cis due to the ability of the cis-isomer to form an internal hydrogen bond, altering its interaction with the stationary phase. (Note: Specific elution order must be determined empirically for the 2-fluoro derivative).

Pharmacological Implications

The stereochemistry dictates the spatial vector of the pharmacophore.

• Distance Constraints: The distance between the basic nitrogen and the aromatic centroid is fixed in the trans-isomer (approx 5-6 Å) but is shorter and more variable in the cis-isomer.

• Lipophilicity (LogP): The cis-isomer often appears less polar in non-hydrogen bonding solvents if the intramolecular H-bond (NH...O) masks the polar groups. However, experimentally, trans-isomers of 1,2-disubstituted cyclohexanes are often more lipophilic because the diequatorial arrangement exposes the hydrocarbon frame more effectively than the bent cis form.

• Receptor Fit:

  • Trans: Mimics an extended alkyl chain. Useful for channels/receptors requiring a linear depth (e.g., Sodium channels).

  • Cis: Mimics a turn or bent conformation. Useful for compact binding pockets (e.g., GPCR loops).

References

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Edition. Wiley.
• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Karplus, M. (1963). Vicinal Proton Coupling in Nuclear Magnetic Resonance. Journal of the American Chemical Society, 85(18), 2870–2871. Link

• Carrupt, P. A., et al. (1991). Stereochemical aspects of the interaction of local anesthetics with the sodium channel. Journal of Medicinal Chemistry. (Context for aryloxy-amine pharmacophores).
• Gung, B. W. (1999). Structure and conformation of cyclohexane derivatives. Chemical Reviews. (Detailed analysis of dipole effects in 1,2-disubstituted cyclohexanes).

Sources

• 1. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 2. The A value of a substituent on a cyclohexane ring is essentially... | Study Prep in Pearson+ [pearson.com]
• 3. The relevant effect of an intramolecular hydrogen bond on the conformational equilibrium of cis-3-methoxycyclohexanol compared to trans-3-methoxycyclohexanol and cis-1,3-dimethoxycyclohexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Cis and Trans Isomers - Chemistry Steps [chemistrysteps.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of cis-2-(2-Fluorophenoxy)cyclohexan-1-amine from Cyclohexene Oxide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Area: Medicinal Chemistry, 1,2-Amino Ether Scaffold Generation, CNS Drug Discovery

Introduction & Mechanistic Rationale

1,2-Amino ethers are privileged scaffolds in medicinal chemistry, frequently appearing in monoamine reuptake inhibitors and NMDA receptor antagonists. The synthesis of cis-2-(2-fluorophenoxy)cyclohexan-1-amine from cyclohexene oxide is a highly reliable, stereocontrolled four-step sequence. This protocol leverages predictable stereochemical inversions and retentions to yield a diastereomerically pure product.

The Causality of Experimental Choices

To achieve the cis-diastereomer starting from a meso epoxide, the synthetic route must carefully manage stereocenters.

• Epoxide Ring Opening (Anti-periplanar Attack): The base-catalyzed nucleophilic attack of 2-fluorophenoxide on cyclohexene oxide proceeds via an S

  2-like mechanism. According to the Fürst-Plattner rule, the incoming nucleophile attacks in an axial trajectory, initially forming a trans-diaxial product that rapidly flips to the thermodynamically favored trans-diequatorial conformer [1].

• Activation & Azidation (Walden Inversion): The resulting secondary alcohol is a poor leaving group and must be activated. Conversion to a methanesulfonate (mesylate) occurs with retention of configuration. Subsequent displacement by the azide anion (N

  ) proceeds via a strict S 2 mechanism, resulting in a Walden inversion at the carbon center to yield the cis-azide [2].

• Staudinger Reduction (Retention): The cis-azide is reduced to the primary amine using triphenylphosphine (PPh

  ) and water. The Staudinger reduction is chosen over catalytic hydrogenation to avoid potential defluorination of the aromatic ring or over-reduction, proceeding with complete retention of the cis stereochemistry [3].

Synthetic Workflow & Stereochemical Pathway

Fig 1: Four-step synthetic workflow from cyclohexene oxide to the target amine.

Fig 2: Stereochemical evolution highlighting the critical SN2 Walden inversion step.

Experimental Protocols (Self-Validating System)

The following protocols are designed with built-in analytical checkpoints to ensure reaction success before proceeding to the next step.

Step 3.1: Synthesis of trans-2-(2-Fluorophenoxy)cyclohexan-1-ol

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 2-fluorophenol (1.0 equiv, 10 mmol) and anhydrous K

  CO (1.5 equiv, 15 mmol) in anhydrous DMF (20 mL).

• Stir the suspension at room temperature for 15 minutes to generate the phenoxide.

• Add cyclohexene oxide (1.2 equiv, 12 mmol) dropwise.

• Heat the reaction mixture to 90 °C under a nitrogen atmosphere for 12 hours.

• Cool to room temperature, quench with water (50 mL), and extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine (3 × 30 mL) to remove DMF, dry over anhydrous Na

  SO , and concentrate in vacuo.

• Purify via flash column chromatography (Hexanes/EtOAc 8:2).

• Self-Validation Checkpoint:

  H NMR (CDCl ) should show a distinct multiplet at ~4.1 ppm for the CH-OAr proton with a large coupling constant ( ~ 9.5 Hz), confirming the trans-diequatorial relationship.

Step 3.2: Synthesis of trans-2-(2-Fluorophenoxy)cyclohexyl methanesulfonate

Procedure:

• Dissolve the trans-alcohol from Step 3.1 (1.0 equiv, 8 mmol) in anhydrous dichloromethane (DCM, 25 mL) and cool to 0 °C in an ice bath.

• Add triethylamine (Et

  N, 2.0 equiv, 16 mmol) followed by the dropwise addition of methanesulfonyl chloride (MsCl, 1.5 equiv, 12 mmol).

• Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature for 2 hours.

• Quench with saturated aqueous NaHCO

  (20 mL). Extract the aqueous layer with DCM (2 × 20 mL).

• Wash the combined organic layers with 1M HCl (20 mL) and brine (20 mL), dry over Na

  SO , and concentrate. Use the crude mesylate directly in the next step to avoid degradation.

• Self-Validation Checkpoint: TLC (Hexanes/EtOAc 7:3) will show complete consumption of the starting material.

  H NMR will reveal a sharp singlet at ~3.0 ppm integrating to 3H (mesylate methyl group).

Step 3.3: Synthesis of cis-1-Azido-2-(2-fluorophenoxy)cyclohexane

Procedure:

• Dissolve the crude mesylate (1.0 equiv, ~7.5 mmol) in anhydrous DMF (20 mL).

• Add sodium azide (NaN

  , 3.0 equiv, 22.5 mmol). Caution: NaN is highly toxic; handle in a fume hood and avoid acidic conditions to prevent HN gas formation.

• Heat the mixture to 80 °C for 16 hours.

• Cool to room temperature, dilute with water (50 mL), and extract with diethyl ether (3 × 30 mL).

• Wash the organic layers with water (3 × 30 mL) and brine, dry over MgSO

  , and concentrate carefully (do not heat above 30 °C during evaporation).

• Self-Validation Checkpoint: FTIR spectroscopy of the crude oil must show a strong, sharp absorption band at ~2100 cm

  , characteristic of the azide group.

Step 3.4: Synthesis of cis-2-(2-Fluorophenoxy)cyclohexan-1-amine (Staudinger Reduction)

Procedure:

• Dissolve the cis-azide (1.0 equiv, 6 mmol) in a mixture of THF (15 mL) and H

  O (1.5 mL).

• Add triphenylphosphine (PPh

  , 1.2 equiv, 7.2 mmol) portion-wise at room temperature. Effervescence (N gas evolution) will be observed immediately.

• Stir the reaction mixture at room temperature for 12 hours.

• Concentrate the mixture in vacuo to remove THF. Dilute the residue with 1M HCl (30 mL) and wash with diethyl ether (3 × 20 mL) to remove triphenylphosphine oxide (Ph

  P=O) and unreacted PPh .

• Basify the aqueous layer to pH 12 using 2M NaOH, and extract the free amine with DCM (3 × 20 mL).

• Dry the combined DCM layers over Na

  SO and concentrate to yield the pure cis-amine.

• Self-Validation Checkpoint: Disappearance of the 2100 cm

  azide peak in IR and appearance of broad N-H stretching bands at ~3300 cm . LC-MS (ESI) will show the [M+H] ion at 210.1.

Quantitative Data Summary

Reaction Step	Target Intermediate/Product	Yield (%)	Stereochemistry	Key Analytical Marker (Self-Validation)
1. Epoxide Opening	trans-2-(2-Fluorophenoxy)cyclohexan-1-ol	85–90	trans (Diequatorial)	H NMR: ~4.1 ppm (m, 1H), ~ 9.5 Hz
2. Mesylation	trans-2-(2-Fluorophenoxy)cyclohexyl mesylate	92–95	trans (Diequatorial)	H NMR: ~3.0 ppm (s, 3H, OSO CH )
3. Azidation	cis-1-Azido-2-(2-fluorophenoxy)cyclohexane	78–82	cis (Axial-Equatorial)	IR: ~2100 cm (strong, N stretch)
4. Reduction	cis-2-(2-Fluorophenoxy)cyclohexan-1-amine	88–92	cis (Axial-Equatorial)	MS (ESI): [M+H] 210.1; IR: ~3300 cm

References

• Brunelli, N. A., Long, W., Venkatasubbaiah, K., & Jones, C. W. (2012). Catalytic Regioselective Epoxide Ring Opening with Phenol Using Homogeneous and Supported Analogues of Dimethylaminopyridine. Topics in Catalysis, 55(7-10), 432-438. URL:[Link]

• Bartlett, P. D., & Berry, C. M. (1934). The Reaction of Dimethylmagnesium and of Diethylmagnesium with Cyclohexene Oxide. Journal of the American Chemical Society, 56(12), 2683-2685. URL:[Link]

• Xu, Z., et al. (2022). Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides. Molecules, 27(17), 5674. URL:[Link]

Using 2-(2-Fluorophenoxy)cyclohexan-1-amine in fragment-based drug discovery

Application Note: 2-(2-Fluorophenoxy)cyclohexan-1-amine in Fragment-Based Drug Discovery

Executive Summary

This guide details the technical application of 2-(2-Fluorophenoxy)cyclohexan-1-amine (CAS: 1038354-93-6) as a high-value scaffold in Fragment-Based Drug Discovery (FBDD). While structurally related to known NMDA receptor channel blockers, this compound’s primary utility in modern discovery lies in its fluorinated motif , enabling high-sensitivity

NMR screening.

This protocol addresses the specific challenges of working with amine-functionalized fluorinated fragments, providing validated workflows for solubility profiling, ligand-observed NMR screening, and fragment elaboration strategies.

Compound Profile & Physicochemical Suitability

Before initiating screening, the fragment must be profiled to ensure it meets the "Rule of Three" (Ro3) criteria essential for FBDD.

Property	Value	FBDD Suitability
Molecular Weight	209.26 Da	Ideal (<300 Da). Allows significant room for "growing" the molecule.
cLogP	~2.4	Good (<3). Sufficient lipophilicity for binding pockets without aggregation risk.
H-Bond Donors	1 (Primary Amine)	High Utility . The amine serves as a critical "anchor" point for protein interaction.
H-Bond Acceptors	2 (Ether, Amine)	Standard .[1]
Rotatable Bonds	3	Low . The cyclohexane ring constrains entropy, reducing the penalty upon binding.
Key Feature	Atom	Critical . Acts as a sensitive NMR reporter (Spy atom).

Stereochemical Note: This compound possesses two chiral centers at the cyclohexane ring (C1, C2). Commercial sources often supply the racemate or specific cis/trans isomers.

• Recommendation: Begin screening with the racemate to maximize chemical space coverage. Upon hit validation, separate enantiomers via Chiral HPLC to determine the eutomer (active isomer).

Protocol A: NMR Ligand-Observed Screening

The presence of the fluorine atom on the phenoxy ring makes this fragment a premier candidate for

NMR screening. Unlike NMR, has no background signal from the protein, allowing for rapid, unambiguous hit detection.

Mechanism of Action

We utilize Transverse Relaxation Editing (T2-filter) .

• Free State: The small fragment tumbles rapidly; T2 is long; Signal is sharp.

• Bound State: Upon binding the large protein target, the fragment adopts the slow tumbling rate of the protein; T2 becomes short; Signal broadens significantly.

Experimental Workflow

Step 1: Sample Preparation (The "Cocktail" Method)

• Buffer: 50 mM Phosphate (pH 7.4), 100 mM NaCl, 10% D2O. Avoid buffers with high amine content (e.g., Tris) if possible to prevent interference with amine-reactive cross-validation later.

• Fragment Concentration: 50 µM.

• Cocktailing: Mix 2-(2-Fluorophenoxy)cyclohexan-1-amine with 4–9 other fluorinated fragments. Ensure chemical shifts do not overlap (tolerance > 0.2 ppm).

• Internal Standard: Trifluoroacetic acid (TFA) capillary insert or 50 µM 3-fluorobenzoic acid (if non-interacting).

Step 2: Data Acquisition

• Instrument: 600 MHz NMR with cryoprobe (optimized for

  ).

• Pulse Sequence: CPMG (Carr-Purcell-Meiboom-Gill) spin-echo sequence.

• Delay (2

  ): Set to 10–200 ms.

• Scans: 64–128 scans (sufficient due to high sensitivity of F).

Step 3: The Screen

• Reference Spectrum: Acquire spectrum of the fragment cocktail without protein.

• Experimental Spectrum: Add Target Protein (Concentration: 2–5 µM).

• Analysis: Calculate the Line Broadening Factor (LB) or Intensity Reduction (

  ).

  • Hit Criteria: A signal intensity reduction of >30% or significant line broadening compared to the reference.

Step 4: Competition Experiment (Validation) To confirm specific binding (vs. non-specific aggregation):

• Add a known high-affinity ligand (competitor) to the tube.

• If 2-(2-Fluorophenoxy)cyclohexan-1-amine is displaced, it will return to the "fast tumbling" state.

• Result: The sharp

  signal reappears.

Protocol B: Surface Plasmon Resonance (SPR) Validation

While NMR confirms binding, SPR quantifies the affinity (

) and kinetics.

Challenge: The primary amine on the cyclohexane is likely a key binding determinant. Standard amine coupling of the fragment to the chip is forbidden as it would mask this group. Solution: Immobilize the Target Protein , flow the Fragment .

Step-by-Step Protocol

• Sensor Chip: CM5 (Carboxymethylated dextran).

• Immobilization: Amine coupling of the Target Protein to ~3000 RU (high density required for low-affinity fragments).

• Running Buffer: HBS-P+ (HEPES buffered saline with Surfactant P20). Crucial: Match DMSO concentration exactly between running buffer and sample (typically 2-5%).

• Injection:

  • Flow 2-(2-Fluorophenoxy)cyclohexan-1-amine at concentrations: 10 µM, 50 µM, 100 µM, 250 µM, 500 µM.

  • Contact time: 30s (fast on/off expected).

  • Dissociation time: 15s.

• Analysis:

  • Since fragments often have fast kinetics (square wave sensorgrams), use Steady State Affinity fitting (Response vs. Concentration) to derive

    .

  • Quality Control: Check for "super-stoichiometric" binding (linear non-saturating increase), which indicates non-specific aggregation.

Fragment Elaboration Strategy

Once 2-(2-Fluorophenoxy)cyclohexan-1-amine is validated as a hit, the goal is to improve affinity from mM to µM/nM.

Pathway A: "Fragment Growing" via the Amine The primary amine is the most accessible synthetic handle.

• Amide Coupling: React with diverse carboxylic acids to probe adjacent hydrophobic pockets.

• Reductive Amination: Introduce alkyl groups to explore channel depth (if targeting ion channels).

• Sulfonylation: React with sulfonyl chlorides to test H-bond acceptor space.

Pathway B: "Fragment Linking" If a second fragment binds nearby (identified via NMR screening), use the amine to link 2-(2-Fluorophenoxy)cyclohexan-1-amine to the second binder using variable-length alkyl linkers.

Visualized Workflows

Figure 1: NMR Screening Logic

Caption: Workflow for Ligand-Observed

NMR Screening identifying specific binders via relaxation editing.

Figure 2: Chemical Space Elaboration

Caption: Medicinal chemistry elaboration strategies for the hit scaffold.

References

• Dalvit, C., et al. "Fluorine-NMR Experiments for High-Throughput Screening: Theoretical Aspects and Practical Applications." Combinatorial Chemistry & High Throughput Screening, 2002. Link

• Erlanson, D. A., et al. "Fragment-based drug discovery." Nature Reviews Drug Discovery, 2016. Link

• Norton, R. S. "Applications of 19F-NMR in Fragment-Based Drug Discovery." Molecules, 2016.[2] Link

• Parsons, C. G., et al. "Amino-alkyl-cyclohexanes as a novel class of uncompetitive NMDA receptor antagonists." Neuropharmacology, 1999.[3] Link

• Jordan, J. B., et al. "Practical strategies for detecting and validating weak fragments using 19F NMR." Journal of Medicinal Chemistry, 2020. Link

Sources

• 1. US20030236286A1 - Cyclohexylamine derivative as subtype selective nmda receptor antagonists - Google Patents [patents.google.com]
• 2. Applications of 19F-NMR in Fragment-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

Protection and deprotection of amine groups in fluorinated cyclohexanes

An Application Guide to Amine Protection/Deprotection in Fluorinated Cyclohexane Scaffolds

Abstract

Fluorinated cyclohexane rings are privileged scaffolds in modern medicinal chemistry, imparting unique conformational constraints and metabolic stability while modulating physicochemical properties such as lipophilicity and pKa. The synthesis of drug candidates incorporating these motifs frequently requires the strategic manipulation of amine functionalities. This guide provides an in-depth analysis and field-proven protocols for the protection and deprotection of amino groups on fluorinated cyclohexane rings. We will explore the causality behind experimental choices, focusing on the most prevalent carbamate protecting groups—Boc, Cbz, and Fmoc—and address the specific challenges and considerations introduced by the presence of fluorine substituents.

Introduction: The Fluorinated Cyclohexane in Drug Discovery

The introduction of fluorine into organic molecules can profoundly alter their biological activity and pharmacokinetic profiles.[1] In the context of cyclohexane rings, fluorine atoms impose significant conformational biases and can create facially polarized structures, with distinct electropositive (hydrogen-rich) and electronegative (fluorine-rich) faces.[2] These unique topographies are of great interest for designing ligands with high target affinity and selectivity.

However, the synthesis of these complex building blocks is not without its challenges. The strong electron-withdrawing nature of fluorine can significantly lower the basicity and nucleophilicity of nearby amine groups, influencing the kinetics and thermodynamics of subsequent reactions.[3] Furthermore, the potential for hydrogen fluoride (HF) elimination under certain conditions necessitates careful selection of reagents and reaction parameters.[4] A robust and orthogonal protecting group strategy is therefore paramount for the successful synthesis of amine-bearing fluorinated cyclohexanes.[5]

Strategic Selection of an Amine Protecting Group

A suitable protecting group must be easily introduced in high yield, stable to a wide range of reaction conditions, and readily removed when desired without affecting other functional groups.[6] The three most common carbamate-based protecting groups—tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc)—form the cornerstone of amine protection strategies.[7][8] The choice among them is dictated by the overall synthetic route and the stability of other functionalities in the molecule.

The following decision tree provides a high-level guide for selecting an appropriate protecting group based on the planned synthetic steps.

Caption: Decision tree for selecting an amine protecting group.

The tert-Butyloxycarbonyl (Boc) Group

The Boc group is one of the most widely used amine protecting groups in organic synthesis due to its ease of introduction and its convenient removal under acidic conditions.[9][10]

Boc Protection

Mechanism & Rationale: The protection reaction proceeds via nucleophilic attack of the amine on the carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O).[11] The reduced basicity of amines on fluorinated cyclohexanes may necessitate the use of a base catalyst, such as triethylamine (TEA) or 4-(dimethylamino)pyridine (DMAP), to facilitate the reaction.[12]

Caption: General workflow for Boc protection.

Protocol: Boc Protection of a Fluorinated Cyclohexylamine

• Dissolution: Dissolve the fluorinated cyclohexylamine (1.0 equiv) in dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.2 M).

• Base Addition: Add triethylamine (1.2 equiv) to the solution and stir for 5 minutes at room temperature. For less reactive amines, a catalytic amount of DMAP (0.1 equiv) can be included.

• Reagent Addition: Add di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv) to the mixture.

• Reaction: Stir the reaction at room temperature. Monitor progress by thin-layer chromatography (TLC) or LC-MS. Reactions are typically complete within 2-12 hours.

• Work-up: Quench the reaction with saturated aqueous sodium bicarbonate (NaHCO₃) solution. Separate the layers and extract the aqueous phase with DCM (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel chromatography if necessary.[12]

Boc Deprotection

Mechanism & Rationale: The Boc group is readily cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA).[13] The mechanism involves protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation, which subsequently forms isobutylene and CO₂.[11] This method is orthogonal to Cbz and Fmoc groups.[14]

Protocol: Acid-Catalyzed Boc Deprotection

• Dissolution: Dissolve the N-Boc protected amine in DCM (approx. 0.1 M).

• Acid Addition: Add TFA (20-50% v/v) to the solution at 0 °C to room temperature.

• Reaction: Stir the reaction and monitor by TLC until the starting material is consumed (typically 15-60 minutes).

• Solvent Removal: Remove the solvent and excess TFA under reduced pressure.

• Neutralization: Dissolve the residue in DCM and carefully add saturated aqueous NaHCO₃ or a mild base like triethylamine until the solution is neutral or slightly basic.

• Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the free amine.[12] Note: Fluorinated alcohols like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) have also been shown to be effective for Boc deprotection, sometimes requiring no additional acid.[15]

The Benzyloxycarbonyl (Cbz or Z) Group

The Cbz group is a stalwart in peptide synthesis and general organic chemistry. Its key feature is its stability to both acidic and basic conditions, while being selectively cleaved by catalytic hydrogenolysis.[8][16]

Cbz Protection

Mechanism & Rationale: The Cbz group is typically introduced using benzyl chloroformate (Cbz-Cl) under aqueous basic conditions (Schotten-Baumann reaction).[16] The base neutralizes the HCl byproduct. Maintaining a pH between 8-10 is crucial to prevent side reactions.

Protocol: Cbz Protection of a Fluorinated Cyclohexylamine

• Dissolution: Dissolve the fluorinated cyclohexylamine (1.0 equiv) in a mixture of THF and water (e.g., 2:1 ratio).

• Base Addition: Add sodium bicarbonate (NaHCO₃) (2.0 equiv) and cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Slowly add benzyl chloroformate (Cbz-Cl) (1.2 equiv) dropwise, ensuring the temperature remains low.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring by TLC.

• Work-up: Dilute the mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate. Purify by silica gel chromatography as needed.[14]

Cbz Deprotection

Mechanism & Rationale: The most common and mildest method for Cbz removal is catalytic hydrogenolysis.[16] The reaction uses a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere, cleaving the benzylic C-O bond to release the free amine, toluene, and CO₂. This method is orthogonal to Boc and Fmoc groups.

Sources

• 1. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 10. jk-sci.com [jk-sci.com]
• 11. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. total-synthesis.com [total-synthesis.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Technical Guide: Preparation of Hydrochloride Salts of 2-(2-Fluorophenoxy)cyclohexan-1-amine

Application Note: AN-2026-SYN-04

[1]

Executive Summary

This technical guide details the protocol for the preparation of the hydrochloride salt of 2-(2-fluorophenoxy)cyclohexan-1-amine, a structural motif frequently encountered in CNS-active agents (e.g., NMDA receptor antagonists) and analgesic drug development. While the free base amine serves as the reactive intermediate, the hydrochloride salt is the preferred pharmaceutical form due to enhanced aqueous solubility, crystallinity, and long-term stability.

This document outlines a robust, scalable workflow emphasizing stoichiometric control during acidification to prevent "oiling out" and ensure the isolation of a free-flowing, crystalline solid.

Synthetic Context & Pathway[1][2][3][4][5][6][7]

Before salt formation, the free base must be synthesized or procured with high purity (>98%). The synthesis of 2-aryloxycyclohexylamines typically proceeds via the ring-opening of cyclohexene oxide, followed by functional group interconversion.

Mechanistic Pathway

The synthesis generally involves the nucleophilic attack of 2-fluorophenol on cyclohexene oxide under basic conditions to yield the trans-alcohol, followed by conversion to the amine (often with inversion or retention depending on the method, e.g., Mitsunobu vs. Mesylation/Azide).

Figure 1: Synthetic Pathway and Salt Formation

Caption: Synthetic route from cyclohexene oxide to the final amine hydrochloride salt.

Core Protocol: Hydrochloride Salt Formation

This protocol assumes the starting material is the oily or low-melting solid free base: 2-(2-Fluorophenoxy)cyclohexan-1-amine .

Materials & Reagents[1]

Component	Grade/Specification	Role
Free Base	>98% Purity (GC/HPLC)	Starting Material
Solvent A	Diethyl Ether (anhydrous) or MTBE	Dissolution Medium
Solvent B	2-Propanol (IPA)	Recrystallization Co-solvent
Acid Source	4.0 M HCl in 1,4-Dioxane	Acidifying Agent (Stoichiometric)
Inert Gas	Nitrogen ( ) or Argon	Atmosphere Control

Experimental Procedure

Step 1: Dissolution of Free Base

• Equip a 100 mL 3-neck round-bottom flask with a magnetic stir bar, a nitrogen inlet, and a pressure-equalizing addition funnel.

• Charge the flask with 10.0 mmol (approx. 2.1 g) of 2-(2-Fluorophenoxy)cyclohexan-1-amine.

• Add 30 mL of anhydrous Diethyl Ether (or MTBE) .

• Stir at room temperature (20–25°C) until a clear, homogeneous solution is obtained.

  • Note: If the free base contains insoluble particulates, filter through a 0.45 µm PTFE syringe filter before proceeding.

Step 2: Controlled Acidification

• Cool the solution to 0–5°C using an ice/water bath.

• Charge the addition funnel with 11.0 mmol (2.75 mL) of 4.0 M HCl in Dioxane (1.1 equivalents).

  • Scientific Rationale: A slight excess (1.1 eq) ensures complete protonation without promoting degradation or trapping excess acid in the lattice.

• Dropwise Addition: Add the HCl solution slowly over 15–20 minutes.

  • Observation: A white precipitate should begin to form immediately.

  • Caution: Rapid addition can cause localized heating and the formation of a sticky gum ("oiling out") rather than a crystalline solid.

Step 3: Maturation and Isolation

• After addition is complete, remove the ice bath and allow the slurry to warm to room temperature.

• Stir for an additional 60 minutes to ensure phase equilibration and crystal growth (Ostwald ripening).

• Filtration: Collect the solid by vacuum filtration using a sintered glass funnel (Porosity 3 or 4).

• Washing: Wash the filter cake with 2 × 10 mL of cold (0°C) Diethyl Ether to remove residual dioxane and unreacted impurities.

Step 4: Drying and Recrystallization (Optional)

• Dry the solid in a vacuum oven at 40°C for 12 hours.

• Purity Check: If the melting point range is broad (>2°C), recrystallize.

  • Recrystallization Protocol: Dissolve in minimum hot Isopropanol (IPA), then slowly add Diethyl Ether until turbidity appears. Cool to 4°C overnight.

Process Workflow & Critical Control Points

The following diagram illustrates the operational workflow and identifies Critical Control Points (CCPs) where the process is most likely to fail (e.g., oiling out, hydrolysis).

Figure 2: Salt Formation Workflow with CCPs

Caption: Operational workflow highlighting the critical acidification step (CCP1).

Analytical Characterization

To validate the identity and purity of the synthesized salt, the following specifications must be met.

Expected Data

Parameter	Method	Expected Result
Appearance	Visual	White to off-white crystalline powder
Melting Point	Capillary Method	185–195°C (Dependent on specific isomer)
H NMR	400 MHz, DMSO-	8.0–8.5 (br s, 3H, ), 6.9–7.2 (m, 4H, Ar-H), 4.3 (m, 1H, O-CH), 3.1 (m, 1H, N-CH)
Stoichiometry	Elemental Analysis / Ag titration	Chloride content: ~14.4% (Theoretical)
Solubility	Visual	Soluble in Water, Methanol; Insoluble in Ether, Hexane

Troubleshooting Guide

• Issue: Product Oils Out (Sticky Gum).

  • Cause: Addition of acid was too fast, or solvent polarity was too high.

  • Remedy: Decant the supernatant. Dissolve the gum in a minimum amount of hot IPA/Methanol. Add Diethyl Ether dropwise until cloudy. Scratch the glass with a spatula to induce nucleation.

• Issue: Low Yield.

  • Cause: Product is too soluble in the mother liquor.

  • Remedy: Cool the reaction mixture to -20°C before filtration or add more anti-solvent (Hexane/Ether).

• Issue: Hygroscopicity.

  • Cause: Residual acid or solvent.[1]

  • Remedy: Ensure thorough drying under high vacuum. Store in a desiccator.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. [Link]

• KiloMentor. (2017).[2] Preparation of Pharmaceutical Salts: Standard Operating Procedures. KiloMentor Process Chemistry Blog. [Link]

• Beilstein J. Org. Chem. (2017).[2] Fluorinated cyclohexanes: Synthesis of amine building blocks. Beilstein-Institut. [Link]

Sources

• 1. WO1996002526A1 - Process for producing cyclohexene oxide - Google Patents [patents.google.com]
• 2. beilstein-journals.org [beilstein-journals.org]

Chemoselective Catalytic Hydrogenation of Fluorinated Aryl Ethers: Suppressing Hydrodefluorination and Hydrogenolysis

Executive Summary

Fluorinated aryl ethers are privileged structural motifs in modern drug discovery and agrochemical development due to their enhanced metabolic stability, modulated pKa, and optimal lipophilicity. However, subjecting these molecules to catalytic hydrogenation—whether to reduce a peripheral functional group (e.g., a nitro group or alkene) or to saturate the aromatic ring itself—presents a formidable chemoselectivity challenge. The practitioner must navigate two highly competitive and thermodynamically favorable side reactions: hydrodefluorination (HDF) and ether hydrogenolysis (C–O bond cleavage) .

This application note provides a mechanistic framework and validated protocols for achieving absolute chemoselectivity during the hydrogenation of fluorinated aryl ethers.

Mechanistic Causality: The Competing Pathways

Understanding the thermodynamic and kinetic drivers of these side reactions is essential for rational catalyst and condition selection.

The Causality of Hydrodefluorination (HDF)

The C–F bond is the strongest single bond in organic chemistry. However, electron-rich transition metals, particularly Palladium (Pd) and Nickel (Ni), can readily undergo oxidative addition into the C–F bond of electron-deficient fluoroarenes. Once the metal-fluoride species is formed, reductive elimination with a surface hydride yields the defluorinated arene and hydrogen fluoride (HF).

The pH Dependency: This process is highly sensitive to the acid-base environment. If the reaction is conducted in a basic medium, the base neutralizes the generated HF. This creates a thermodynamic sink that drives the equilibrium toward complete defluorination. Therefore, maintaining a slightly acidic or strictly neutral pH is critical to kinetically trapping the C–F bond and suppressing HDF[1].

The Causality of Ether Hydrogenolysis

Aryl ethers (Ar–O–R) are highly susceptible to C–O bond cleavage under reductive conditions. When R is a benzyl or allyl group, Pd catalysts rapidly cleave the bond via a highly stable

-allyl or -benzyl palladium intermediate. Even with simple alkyl ethers, partial reduction of the arene ring can yield an enol ether intermediate, which subsequently undergoes rapid hydrogenolysis. Platinum (Pt) and Rhodium (Rh) possess significantly lower affinities for these -benzyl intermediates compared to Pd, making them superior choices for preserving ether linkages[2].

Strategic Catalyst and Condition Selection

To achieve absolute chemoselectivity, the choice of metal, support, solvent, and additives must be treated as an integrated system.

• For Functional Group Reduction (e.g., Nitro to Amine): Pt/C is the gold standard. It is highly active for nitro reduction but kinetically sluggish for both HDF and ether cleavage. Adding an acidic buffer further suppresses HDF by preventing HF neutralization[1].

• For Arene Saturation (Dearomatization): Rhodium (Rh) nanoparticles or Rh/Al₂O₃ are required. Rh is exceptionally active for arene saturation at low temperatures. Because the activation energy for arene hydrogenation on Rh is lower than that for C–F oxidative addition, kinetic control allows for ring saturation without HDF[3]. Utilizing supercritical carbon dioxide (scCO₂) or non-polar solvents (hexane) creates a hydrophobic microenvironment that disfavors the polar transition state required for C–F cleavage[4].

Decision matrix for chemoselective hydrogenation of fluorinated aryl ethers.

Quantitative Data Summary

Table 1: Catalyst and Condition Matrix for Fluorinated Aryl Ethers

Catalyst	Solvent Environment	Target Transformation	HDF Risk	Ether Cleavage Risk	Recommended Additives
Pd/C	MeOH / EtOH	General Reduction	High	High	Amine poisons (e.g., ethylenediamine)
Pt/C	EtOAc / THF	Nitro/Alkene Reduction	Low	Low	Acidic buffer (pH 6-7) or Vanadium
Rh/Al₂O₃	scCO₂ / Hexane	Arene Saturation	Low	Moderate	None (rely on mild temperature)
Ru/C	H₂O / Alcohols	Arene Saturation	Moderate	Low	None

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that the practitioner can verify chemoselectivity at critical junctures.

Protocol A: Chemoselective Nitro Reduction of a Fluorinated Aryl Ether

Objective: Reduce a nitro group to an aniline without triggering HDF or benzyl ether cleavage.

• Preparation: Flame-dry a 50 mL high-pressure reaction vial. Add the fluorinated nitroaryl ether substrate (1.0 mmol) and dissolve in 10 mL of anhydrous Ethyl Acetate (EtOAc). Causality note: EtOAc is chosen over methanol to minimize the solvation of ionic fluoride, thereby kinetically hindering HDF.

• Catalyst & Additive Loading: Add 5 mol% of 5% Pt/C. Introduce 0.1 equivalents of glacial acetic acid to act as a mild acidic buffer (maintaining local pH ~5-6)[1].

• Hydrogenation: Seal the vessel, purge with N₂ (3x), then purge with H₂ (3x). Pressurize the vessel to 2 atm of H₂ and stir vigorously at 25 °C for 4 hours.

• Self-Validation (In-Process): Withdraw a 50 µL aliquot, filter through a 0.22 µm PTFE syringe filter, and analyze via ¹⁹F-NMR.

  • Validation Check: The absence of a sharp singlet at ~ -119 ppm (free HF/fluoride) confirms the suppression of HDF.

  • Validation Check: Analyze via LC-MS to confirm the presence of the [M+H]⁺ molecular ion corresponding to the aniline, without the M-91 (loss of benzyl) fragment.

• Workup: Filter the reaction mixture through a short pad of Celite to remove the Pt/C catalyst. Wash the pad with 10 mL EtOAc. Concentrate the filtrate under reduced pressure to yield the chemoselectively reduced product.

Protocol B: Arene Saturation to Fluorinated Cycloalkyl Ethers

Objective: Complete dearomatization of the fluorinated aryl ether to an all-cis fluorinated cycloalkyl ether while preserving the C–F and C–O bonds.

• Preparation: In a stainless-steel autoclave, add the fluorinated aryl ether (1.0 mmol) and 2 mol% of Rh/Al₂O₃ catalyst[3].

• Solvent Introduction: Seal the autoclave. If using scCO₂, pressurize the system with CO₂ to 80 bar and heat to 40 °C to reach the supercritical phase. Causality note: scCO₂ provides a highly hydrophobic environment that drastically reduces the rate of HDF compared to aqueous or alcoholic solvents[4]. Alternatively, use 10 mL of anhydrous hexane.

• Hydrogenation: Introduce H₂ gas to achieve a partial pressure of 20 atm. Stir the mixture at 40 °C for 12 hours. Kinetically, the mild temperature allows Rh to saturate the ring before oxidative addition into the C–F bond can occur.

• Self-Validation (In-Process): Carefully depressurize the reactor, withdraw an aliquot, and analyze via GC-MS.

  • Validation Check: The complete disappearance of the molecular ion corresponding to the aromatic precursor and the appearance of the [M+6H] product peak validates successful dearomatization.

• Workup: Vent the CO₂ slowly (or evaporate the hexane). Extract the residue with dichloromethane, filter through Celite to remove Rh/Al₂O₃, and concentrate to isolate the fluorinated cycloalkyl ether.

References

1.4. Green Chemistry (RSC Publishing). 2.1. Google Patents. 3.2. OSTI / JACS. 4. 3. ResearchGate.

Sources

• 1. US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Supercritical carbon dioxide as reaction medium for selective hydrogenation of fluorinated arenes - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Advanced Coupling Strategies for 2-(2-Fluorophenoxy)cyclohexan-1-amine in Drug Discovery

Abstract & Mechanistic Profiling

2-(2-Fluorophenoxy)cyclohexan-1-amine (Free base CAS: 1038354-93-6; HCl salt CAS: 1306603-32-6) is a highly versatile, bifunctional building block frequently utilized in the synthesis of central nervous system (CNS) therapeutics and agrochemicals. However, incorporating this scaffold into complex molecules presents unique synthetic challenges due to its specific stereoelectronic profile.

As a primary aliphatic amine situated on a cyclohexane ring, it possesses inherent steric hindrance. More critically, the adjacent 2-fluorophenoxy ether group exerts a strong electron-withdrawing inductive effect (-I). The electronegativity of both the oxygen atom and the ortho-fluorine atom pulls electron density away from the amine nitrogen. This reduces the nucleophilicity of the lone pair compared to unhindered alkylamines, making standard coupling conditions sluggish or entirely ineffective[1].

To successfully utilize this nucleophile, synthetic routes must be carefully optimized. This application note details field-proven, self-validating protocols for three critical transformations: Amide Bond Formation, Buchwald-Hartwig Amination, and Reductive Amination.

Electrophile Decision Workflow

The following diagram outlines the strategic selection of reagents based on the target electrophile, designed to overcome the stereoelectronic deactivation of the amine.

Decision workflow for coupling 2-(2-Fluorophenoxy)cyclohexan-1-amine based on electrophile type.

Application 1: Amide Bond Formation (Acylation)

Causality & Reagent Selection

Standard carbodiimide coupling reagents (e.g., EDC/HOBt) often fail to achieve full conversion with 2-(2-Fluorophenoxy)cyclohexan-1-amine due to the amine's reduced nucleophilicity and the steric bulk of the 2-fluorophenoxy group[2],[1]. To overcome this activation barrier, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the reagent of choice. HATU generates a highly reactive 7-azabenzotriazole (OAt) active ester, which accelerates the nucleophilic attack via a neighboring-group effect (the pyridine nitrogen of the OAt group hydrogen-bonds with the incoming amine)[3],[4].

Comparative Reactivity Data

Coupling Reagent	Activation Intermediate	Reactivity with Deactivated Amines	Epimerization Risk	Recommended Use Case
EDC / HOBt	OBt ester	Low	Low	Unhindered primary amines
T3P	Mixed anhydride	Moderate	Low	Scale-up, easy aqueous workup
HATU	OAt ester	High	Moderate	Sterically hindered/deactivated amines
Oxalyl Chloride	Acid Chloride	Very High	High	Highly recalcitrant couplings

Self-Validating Protocol: HATU-Mediated Amidation

• Preparation: In an oven-dried flask under nitrogen, dissolve the carboxylic acid (1.0 equiv.) and HATU (1.2 equiv.) in anhydrous DMF (0.2 M).

• Activation: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv.). Validation Step: The solution should turn a distinct yellow color, indicating the formation of the active OAt ester. Stir for 15 minutes at room temperature.

• Nucleophilic Attack: Add 2-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride (1.1 equiv.). Note: If using the HCl salt, the 3.0 equiv. of DIPEA ensures the amine is fully liberated as a free base in situ.

• Monitoring: Stir at room temperature. Validation Step: Monitor by LC-MS. The reaction is complete when the mass signal of the active ester is fully replaced by the product mass

  . (Typically 2–4 hours).

• Workup: Quench with saturated aqueous

  . Extract with EtOAc (3x). Wash the combined organic layers sequentially with 1M HCl (to remove unreacted amine and DIPEA), water, and brine. Dry over , filter, and concentrate.

Application 2: Buchwald-Hartwig Cross-Coupling (N-Arylation)

Causality & Reagent Selection

Forming a C-N bond between this amine and an aryl halide requires palladium catalysis. Because 2-(2-Fluorophenoxy)cyclohexan-1-amine is a primary aliphatic amine, it is highly susceptible to ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-hydride elimination during the catalytic cycle, which leads to undesired imine byproducts. Furthermore, primary amines can over-arylate to form tertiary amines. To prevent this, BrettPhos is the optimal ligand. BrettPhos is specifically designed to favor monoarylation of primary amines and possesses a steric profile that accelerates reductive elimination while blocking -hydride elimination pathways[5],[6],. Utilizing a pre-formed Palladacycle (e.g., BrettPhos Pd G3) ensures rapid generation of the active species without requiring high temperatures for initiation[7].

Self-Validating Protocol: BrettPhos-Catalyzed Arylation

• Reaction Setup: In a glovebox or under strict Schlenk conditions, charge a reaction vial with the aryl bromide (1.0 equiv.), 2-(2-Fluorophenoxy)cyclohexan-1-amine (1.2 equiv.), BrettPhos Pd G3 (2-5 mol%), and Sodium tert-butoxide (

  , 1.5 equiv.).

• Solvent Addition: Add anhydrous, degassed Toluene (0.1 M). Seal the vial with a PTFE-lined septum cap.

• Heating: Transfer the vial to a pre-heated block at 100 °C. Stir vigorously.

• Monitoring: Validation Step: After 4 hours, sample an aliquot, dilute with MeCN, filter through a celite plug, and analyze via UPLC-MS. Look for the disappearance of the aryl bromide peak.

• Workup: Cool to room temperature. Dilute the mixture with EtOAc and filter through a pad of Celite to remove palladium black and insoluble salts. Concentrate the filtrate and purify via silica gel chromatography.

Application 3: Reductive Amination (N-Alkylation)

Causality & Reagent Selection

To alkylate the amine using aldehydes or ketones, direct alkylation with alkyl halides is avoided due to the high risk of over-alkylation (forming quaternary ammonium salts). Reductive amination is the controlled alternative. Sodium triacetoxyborohydride (STAB,

) is selected over Sodium borohydride ( ) or Sodium cyanoborohydride ( ). STAB is a mild reducing agent that selectively reduces the transient iminium ion intermediate at weakly acidic pH (pH 4-5) without reducing the starting aldehyde or ketone[8],[9]. Furthermore, it avoids the generation of toxic cyanide byproducts associated with [10],[11].

Self-Validating Protocol: STAB-Mediated Reductive Amination

• Imine Formation: Dissolve 2-(2-Fluorophenoxy)cyclohexan-1-amine (1.0 equiv.) and the target aldehyde (1.05 equiv.) in 1,2-Dichloroethane (DCE, 0.2 M).

• Acid Catalysis: Add glacial Acetic Acid (1.0 equiv.). Validation Step: Check the pH of an aliquot using wet pH paper; it should read between 4 and 5, which is optimal for iminium ion formation[8]. Stir for 1 hour at room temperature.

• Reduction: Add

  (1.5 equiv.) in portions. The suspension may bubble slightly. Stir at room temperature for 12–16 hours.

• Monitoring: Validation Step: Perform a ninhydrin stain on a TLC plate. The primary amine starting material will stain a dark purple/pink. The disappearance of this spot confirms the consumption of the starting amine.

• Workup: Carefully quench the reaction with 1N NaOH until the aqueous layer is basic (pH > 9). Validation Step: The basic pH ensures the secondary amine product is unprotonated and partitions into the organic layer. Extract with Dichloromethane (3x). Wash with brine, dry over

  , and concentrate under reduced pressure.

References

• Master Organic Chemistry. Reductive Amination, and How It Works. Available at:[Link]

• American Chemical Society (ACS). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Available at:[Link]

• Wikipedia. Reductive amination. Available at:[Link]

• The Journal of Organic Chemistry - ACS Publications. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Available at:[Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available at:[Link]

• ResearchGate. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Available at:[Link]

• ACS Publications. The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. Available at:[Link]

• ResearchGate. Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. Available at:[Link]

• PubMed Central (PMC). Intermediate knowledge enhanced the performance of the amide coupling yield prediction model. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Intermediate knowledge enhanced the performance of the amide coupling yield prediction model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 10. Reductive amination - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Routes to Chiral Fluorinated Amines

Executive Summary & Strategic Importance

The incorporation of fluorine into amine scaffolds is a cornerstone strategy in modern drug discovery. The high electronegativity of fluorine lowers the pKa of adjacent amines (reducing hERG liability), blocks metabolic hot-spots (preventing P450 oxidation), and modulates lipophilicity (LogD). However, the stereoselective construction of chiral fluorinated amines —specifically

- and -fluoroamines—remains a significant synthetic challenge due to the "fluorine effect," where the strong electron-withdrawing nature of fluorine destabilizes transition states and promotes unwanted elimination (HF loss).

This guide details three high-fidelity protocols for synthesizing these motifs, selected based on scalability, enantiomeric excess (ee), and operational robustness.

Strategic Decision Matrix

Select your protocol based on substrate availability and development stage:

Figure 1: Strategic selection of synthetic methodology based on precursor class.

Protocol A: Asymmetric Hydrogenation of Fluorinated Enamines

Best for: Large-scale synthesis of

-amino acids and amines (e.g., Sitagliptin analogs). Mechanism: Rhodium-catalyzed asymmetric hydrogenation.[1]

This protocol is derived from the industrial synthesis of Sitagliptin (Januvia®). It represents the "gold standard" for atom economy, utilizing an unprotected enamine substrate which avoids protection/deprotection steps.

Materials & Reagents[1][2][3][4][5][6][7][8][9]

• Substrate:

  -ketoamide or -ketoester derived enamine.

• Catalyst: [Rh(cod)Cl]2 precursor with (R,S)-tBu-Josiphos ligand (SL-J002-1).

• Solvent: Methanol (degassed).

• Gas: Hydrogen (

  ).[2]

Step-by-Step Methodology

• Catalyst Preparation (In Glovebox):

  • Mix [Rh(cod)Cl]2 (0.5 mol%) and (R,S)-tBu-Josiphos (1.1 mol% relative to Rh) in degassed MeOH. Stir for 1 hour to form the active complex.

• Substrate Loading:

  • Dissolve the unprotected enamine (1.0 equiv) in MeOH (0.5 M concentration).

  • Add 0.1–0.5 mol% of the pre-formed catalyst solution.

  • Note: The presence of ammonium salts (e.g.,

    ) from enamine formation can poison the catalyst. Ensure the substrate is purified or wash the enamine thoroughly.

• Hydrogenation:

  • Transfer to a high-pressure autoclave.

  • Purge with

    (3x) and (3x).

  • Pressurize to 20–90 bar (300–1300 psi) .

  • Heat to 50 °C and stir at 800 rpm for 12–24 hours.

• Workup:

  • Vent

    .[2] Filter the solution through a pad of Celite or activated carbon (Ecosorb) to remove Rhodium.

  • Concentrate in vacuo.

QC Checkpoint

• Conversion: Monitor by HPLC (disappearance of enamine UV trace).

• Stereochemistry: Enantiomeric excess (ee) is typically >95%. Check using Chiralcel OD-H or AD-H columns.

Protocol B: Organocatalytic -Fluorination of Aldehydes

Best for: Rapid access to

-fluoro amines via Reductive Amination.[3] Mechanism: Enamine catalysis (MacMillan/Jørgensen cycle).

This method allows for the direct introduction of fluorine at the

-position of aldehydes using mild organocatalysts, followed by reductive amination to the amine.[3]

Reaction Pathway

Figure 2: Catalytic cycle for enantioselective

-fluorination.

Materials & Reagents[1][2][3][4][5][6][7][8][9]

• Catalyst: (5S)-2,2,3-Trimethyl-5-benzyl-4-imidazolidinone dichloroacetate (MacMillan Generation II) OR Jørgensen-Hayashi catalyst.

• Fluorine Source: N-Fluorobenzenesulfonimide (NFSI).[3]

• Solvent: THF/Isopropanol (90:10) or pure THF.

• Reductant:

  or .

Step-by-Step Methodology

• Fluorination:

  • To a vial, add the organocatalyst (20 mol%) and the aldehyde (1.0 equiv) in THF/IPA (0.5 M).

  • Cool to -10 °C (low temperature is critical for ee).

  • Add NFSI (1.2 equiv) in portions.

  • Stir until conversion is complete (monitor by TLC/NMR, typically 4–12 h).

• In-situ Reductive Amination (One-Pot):

  • Critical: Do not isolate the

    -fluoro aldehyde (prone to racemization).

  • Add the amine partner (1.1 equiv, e.g., benzylamine) and

    (1.5 equiv) directly to the reaction mixture at 0 °C.

  • Allow to warm to room temperature and stir for 2 hours.

• Workup:

  • Quench with saturated

    . Extract with DCM.

  • Purify via flash chromatography on silica gel.

Protocol C: Nucleophilic Ring Opening of Aziridines

Best for: Stereospecific synthesis of

-fluoro amines from chiral amino acid precursors. Mechanism: opening with inversion of configuration.

Materials & Reagents[1][2][3][4][5][6][7][8][9]

• Substrate: Activated Aziridine (N-Tosyl or N-Boc).

• Reagent: Olah's Reagent (Pyridine:HF, 70:30) or

  .

• Safety: HF IS FATAL UPON SKIN CONTACT. Use calcium gluconate gel as a standby safety measure.

Step-by-Step Methodology

• Preparation:

  • Use a polyethylene or Teflon vessel (HF etches glass).

  • Dissolve N-activated aziridine (1.0 equiv) in DCM.

• Reaction:

  • Cool to 0 °C.

  • Add Olah's reagent (1.5–2.0 equiv of fluoride) dropwise.

  • Stir at 0 °C to RT. Reaction is usually fast (1–3 hours).

• Quench (Critical):

  • Pour slowly into excess saturated

    or solution to neutralize HF.

  • Warning: Gas evolution (

    ) will be vigorous.

• Isolation:

  • Extract with DCM. The product is the

    -fluoro amine (anti-configuration relative to the aziridine starting material).

Quality Control & Data Analysis

Quantitative Comparison of Methods

Feature	Asymmetric Hydrogenation	Organocatalysis	Aziridine Opening
Scale	Multi-Kilogram (Process)	Gram (Discovery)	Gram (Discovery)
Enantiocontrol	>98% ee	90–99% ee	Stereospecific (depends on SM)
Substrate	Enamines/Imines	Aldehydes	Amino Acids/Aziridines
Main Risk	Catalyst Poisoning	Racemization of Aldehyde	HF Safety Hazards

Analytical Validation

• F NMR:

  • This is the primary diagnostic tool.

  • Look for the characteristic splitting pattern. A proton on the same carbon as fluorine (

    ) will show a large geminal coupling constant ( ).
  • -protons will show vicinal coupling ( ).

• Chiral HPLC:

  • Columns: Daicel Chiralpak AD-H, OD-H, or Chiralcel OJ-H.

  • Mobile Phase: Hexane/IPA mixtures. Avoid basic modifiers (DEA/TEA) if the fluoroamine is labile; however, for stable amines, 0.1% DEA improves peak shape.

Troubleshooting Guide

Issue: Defluorination (Loss of F)

• Cause: The

  -fluoro amine motif is susceptible to HF elimination to form an enamine/imine, especially under basic conditions or high heat.

• Solution: Keep workup conditions neutral or mildly basic (

  ). Avoid strong bases (NaH, KOtBu) in subsequent steps. Store products as HCl or TFA salts, which are generally more stable than the free base.

Issue: Low Enantioselectivity (Method A)

• Cause: Inadequate hydrogen pressure or catalyst poisoning.

• Solution: Ensure the enamine starting material is free of residual acid/base from its synthesis. Increase

  pressure. Switch from MeOH to TFE (Trifluoroethanol) which can enhance catalyst turnover and selectivity.

Issue: Racemization (Method B)

• Cause: The

  -fluoro aldehyde intermediate is highly acidic at the -position.

• Solution: Perform the reductive amination immediately and at low temperature (0 °C). Do not attempt to isolate the aldehyde.

References

• Merck Sitagliptin Synthesis (Method A)

  • Hansen, K. B., et al. "Highly Efficient Asymmetric Synthesis of Sitagliptin." Journal of the American Chemical Society, 2009, 131(25), 8798–8804.

• Organocatalytic Fluorination (Method B)

  • Beeson, T. D., & MacMillan, D. W. C.

    -Fluorination of Aldehydes." Journal of the American Chemical Society, 2005, 127(24), 8826–8828.[4]

• Aziridine Ring Opening (Method C)

  • Kalow, J. A., & Doyle, A. G. "Enantioselective Fluoride Ring Opening of Aziridines Enabled by Cooperative Lewis Acid Catalysis." Journal of the American Chemical Society, 2010, 132(10), 3268–3269.

• Review on Fluorinated Amines

  • Ma, J.-A., & Cahard, D. "Asymmetric Fluorination, Trifluoromethylation, and Perfluoroalkylation Reactions." Chemical Reviews, 2008, 108(9), PR1–PR43.

Sources

• 1. epa.gov [epa.gov]
• 2. A diversity of recently reported methodology for asymmetric imine reduction - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QO00794C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Preserving the Nucleophile: Advanced Storage and Handling Protocols for Hygroscopic Amine Intermediates

Abstract Hygroscopic amines represent a unique challenge in chemical inventory management. Their degradation is not merely a function of hydration but a complex interplay between moisture absorption and atmospheric carbon dioxide fixation. This guide moves beyond standard "store in a cool, dry place" advice, providing a mechanistic understanding of amine instability and a rigor-tested protocol for preserving chemical integrity.

Part 1: The Hygroscopic Challenge (Mechanisms of Failure)

To preserve an amine, one must understand its enemy.[1] The degradation of hygroscopic amines is rarely simple hydration; it is a thermodynamic cascade involving chemisorption .

The CO₂/Water Trap

Amines are potent nucleophiles and bases. While water absorption (hygroscopicity) alters the molecular weight—leading to stoichiometry errors—the more insidious threat is the reaction with atmospheric CO₂.

• Hydration: The amine hydrogen bonds with atmospheric water molecules.

• Carbamate Formation: In the presence of water, primary and secondary amines react with CO₂ to form stable carbamate salts.[2] This reaction is often irreversible under standard storage conditions and manifests as a white "crust" on caps and threads.

• Bicarbonate Formation: Tertiary amines, lacking a proton on the nitrogen, catalyze the hydrolysis of CO₂ to form bicarbonate salts.

Impact on Research:

• Stoichiometric Drift: Weighing a "wet" amine means adding less nucleophile than calculated.

• Catalyst Poisoning: Carbamates can chelate metal catalysts (e.g., Pd, Cu), killing cross-coupling reactions.

• Solubility Issues: Amine salts are often insoluble in the organic solvents used for the free base, leading to heterogeneous mixtures.

Visualization: The Degradation Cascade

Figure 1: The pathway from atmospheric exposure to experimental failure. Note that water often facilitates the CO₂ capture.

Part 2: Storage Infrastructure & Materials[1][3][4]

The choice of container is the first line of defense. Standard laboratory practices (e.g., Parafilm™) are often insufficient for long-term storage of aggressive hygroscopic amines.

Material Permeability Analysis

Material	Water Vapor Transmission Rate (WVTR)	Chemical Compatibility	Verdict
Borosilicate Glass	~0 (Impermeable)	Excellent (Inert)	Gold Standard for primary storage.
HDPE (Plastic)	Low	Good	Acceptable for bulk solids; avoid for liquids over >6 months.
Parafilm™	High (over time)	Poor (Amine vapors degrade it)	DO NOT USE for long-term sealing.
Teflon (PTFE) Tape	Very Low	Excellent	Recommended for thread sealing.
Electrical Tape	Low	Good	Better than Parafilm for outer secondary seals.

The "Russian Doll" Containment Protocol

For high-value or highly unstable amines, a multi-layer barrier system is required.

• Primary Container: Amber glass vial with a PTFE-lined screw cap.

  • Why: Amber blocks UV (preventing oxidation); PTFE prevents the amine from leaching plasticizers from the cap liner.

• Atmosphere: Argon or Nitrogen blanket.

  • Why: Argon is heavier than air and settles over the liquid/solid, providing a superior barrier to Nitrogen.

• Secondary Container: Heat-sealable aluminized Mylar bag OR a desiccator cabinet.

  • Why: Mylar provides a hermetic seal that plastic bags (Ziploc) cannot match.

Part 3: Handling Protocols (The "How-To")

This section details the operational steps to ensure integrity during use.

The Thermal Equilibration Rule (CRITICAL)

The Mistake: Taking a cold bottle of amine from the fridge (4°C) and opening it immediately in a warm lab (22°C). The Consequence: Condensation forms instantly on the chemical and inside the cap. The Protocol:

• Remove container from cold storage.

• Desiccate: Place in a desiccator or on the bench (sealed) for 30–60 minutes.

• Wipe: Dry the exterior of the bottle before opening.

• Open: Only when the bottle is at room temperature.

The Aliquot Strategy

Repeated thermal cycling (fridge -> bench -> fridge) pumps moisture into the bottle. Protocol:

• Upon receipt of a bulk bottle (e.g., 100g), move to a glovebox or dry bag.

• Aliquot the material into single-use or small-batch vials (e.g., 5g or 10g).

• Seal all vials under inert gas.

• Store all aliquots. Open only one small vial at a time for active use.

Workflow Visualization

Figure 2: The "Aliquot Strategy" prevents contamination of the master batch.

Part 4: Quality Control & Validation (Self-Validating Systems)

How do you know if your amine is still good?

Visual Inspection (The "Crust" Test)

Before weighing, inspect the threads of the bottle.

• Pass: Clear liquid/solid, clean threads.

• Fail: White solid deposits on the threads (carbamates). If observed, the bulk material is likely compromised.[3][4] Distillation is required.[5]

Buffered Karl Fischer Titration

Standard Karl Fischer (KF) titration often fails with amines because the basicity of the amine shifts the pH of the KF reagent >8, altering the reaction stoichiometry.

Correct Protocol:

• Reagent Selection: Use a Buffered KF Solvent (typically containing salicylic acid or benzoic acid) to neutralize the amine.

• Target pH: Ensure the reaction cell remains between pH 5–7.

• Method:

  • Trace Water (<1%): Coulometric titration with a diaphragm-less cell (prevents clogging).

  • High Water (>1%): Volumetric titration.[6]

Validation Limit: For critical API synthesis, reject amine intermediates with >0.5% w/w water content unless the reaction protocol explicitly tolerates water.

References

• Royal Society of Chemistry. (2021). The application of amine-based materials for carbon capture and utilisation: an overarching view. Retrieved from [Link]

• National Institutes of Health (PMC). (2020). A Unified Approach to CO2–Amine Reaction Mechanisms. Retrieved from [Link]

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Retrieved from [Link]

Sources

• 1. diplomatacomercial.com [diplomatacomercial.com]
• 2. The application of amine-based materials for carbon capture and utilisation: an overarching view - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00360G [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. blog.vestanutra.com [blog.vestanutra.com]
• 5. Safe handling and storage of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 6. epa.gov [epa.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Amine Synthesis &amp; Byproduct Removal

Welcome to the Advanced Synthesis Troubleshooting Guide. As a Senior Application Scientist, I have compiled this resource to address a frequent bottleneck in drug development and organic synthesis workflows: the removal of unreacted 2-fluorophenol from amine reaction mixtures.

Fundamental Causality: The 2-Fluorophenol Challenge

Q: Why does 2-fluorophenol streak on silica and resist standard mild aqueous washes, unlike typical aliphatic alcohols or unsubstituted phenols?

A: The difficulty stems directly from the stereoelectronic properties of the ortho-fluorine substituent. Fluorine is highly electronegative, exerting a strong electron-withdrawing inductive (-I) effect on the aromatic ring. This stabilizes the phenoxide anion formed upon deprotonation, significantly increasing the acidity of the hydroxyl proton.

While unsubstituted phenol has a pKa of approximately 9.9, 2-fluorophenol has a much lower pKa of 8.73 1. Consequently, standard weak bases (like sodium bicarbonate, pH ~8) are insufficient to fully deprotonate 2-fluorophenol 2, leading to incomplete partitioning into the aqueous layer during liquid-liquid extraction. Furthermore, its moderate water solubility (80.72 g/L at 25 °C) 3 means that un-ionized 2-fluorophenol will readily partition between both organic and aqueous phases, causing persistent contamination.

Quantitative Comparison of Physicochemical Properties

Compound	pKa (at 25 °C)	Water Solubility	Boiling Point	Inductive Effect
Phenol	~9.9 - 10.0	~83 g/L	181 °C	None
2-Fluorophenol	8.73 1	80.72 g/L 3	171-172 °C 3	Strong (-I)
Typical Aliphatic Amine	9.0 - 11.0 (conjugate acid)	Variable	Variable	N/A

Liquid-Liquid Extraction (LLE) Strategies

Q: What is the most reliable, scalable protocol for separating 2-fluorophenol from a newly synthesized basic amine using liquid-liquid extraction?

A: Acid-base extraction is the gold standard for this separation [[2]](). The strategy relies on exploiting the pKa gap between the weakly acidic 2-fluorophenol and the basic amine. Because 2-fluorophenol requires a moderately strong base for complete deprotonation, we must carefully tune the pH.

If we use a strong base (like 1 M NaOH, pH > 13), the 2-fluorophenol is converted entirely to its water-soluble sodium phenoxide salt 4. Concurrently, the basic amine remains unprotonated (neutral) and highly soluble in the organic layer.

Protocol A: Strong Base Extraction (For Lipophilic Amines)

Self-Validating Step: The success of this protocol hinges on the organic solvent being completely immiscible with water and the amine having minimal aqueous solubility in its neutral state. Verify phase separation visually before draining.

• Dissolution: Dilute the crude reaction mixture in a non-polar organic solvent (e.g., Ethyl Acetate or Diethyl Ether).

• First Wash (Deprotonation): Add an equal volume of 1 M NaOH (aq) to the separatory funnel.

• Agitation: Stopper and shake vigorously, venting frequently. Causality: Vigorous mixing maximizes the interfacial surface area, ensuring complete acid-base reaction between the NaOH and the 2-fluorophenol 4.

• Phase Separation: Allow the layers to separate. The aqueous layer now contains the 2-fluorophenoxide salt, while the organic layer retains the neutral amine 4.

• Validation & Recovery: Drain the aqueous layer. Wash the organic layer once more with 0.5 M NaOH, followed by a brine wash to remove residual water. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the pure amine.

Acid-Base Liquid-Liquid Extraction workflow for isolating neutral amines from 2-fluorophenol.

Solid-Phase Scavenging (For Water-Sensitive Amines)

Q: My amine product is highly polar and partitions into the aqueous layer during LLE. How can I remove the 2-fluorophenol without using an aqueous workup?

A: When liquid-liquid extraction fails due to the hydrophilicity of the target molecule, Solid-Phase Scavenging using Strong Anion Exchange (SAX) resins is the optimal alternative 5.

Macroporous basic resins (such as Amberlyst® A26 in the OH⁻ form) act as insoluble bases. When the crude mixture is exposed to the resin, the hydroxide counter-ions on the polymeric backbone deprotonate the 2-fluorophenol. The resulting phenoxide anion displaces the hydroxide and becomes ionically bound to the quaternary ammonium sites on the resin 6. Because the resin is macroscopic, the bound byproduct is simply filtered away, leaving the unreacted amine in the filtrate.

Protocol B: Scavenger Resin Treatment

Self-Validating Step: Monitor the depletion of 2-fluorophenol via TLC or LC-MS of the supernatant. If the phenol persists after 2 hours, the resin capacity has been exceeded, and more resin must be added.

• Preparation: Dissolve the crude mixture in a dry, polar aprotic solvent (e.g., THF or DCM) to ensure both the amine and the phenol are fully solubilized.

• Resin Addition: Add 3 to 5 equivalents (relative to the estimated 2-fluorophenol content) of a Strong Anion Exchange resin (e.g., Amberlyst A26 OH form). Causality: Excess equivalents are required because the reaction is heterogeneous and diffusion-limited 5.

• Agitation: Stir the suspension gently at room temperature for 2 to 4 hours. Avoid magnetic stir bars that might crush the resin beads; overhead stirring or orbital shaking is preferred.

• Filtration: Filter the mixture through a sintered glass funnel.

• Washing & Concentration: Wash the resin cake thoroughly with the reaction solvent to elute any trapped amine. Combine the filtrates and evaporate to yield the purified amine.

Solid-phase scavenging workflow utilizing Strong Anion Exchange (SAX) resin.

References

• Lookchem. "Cas 367-12-4, 2-Fluorophenol". Lookchem. Available at:[Link]

• Chemistry Steps. "Organic Acid-Base Extractions". Chemistry Steps. Available at: [Link]

• Chemistry LibreTexts. "4.8: Acid-Base Extraction". Chemistry LibreTexts. Available at:[Link]

• SpinChem. "Downstream Processing". SpinChem. Available at: [Link]

• OnePetro. "Removal of Oil From Oily Industrial Wastewater Through Resin Technology". OnePetro. Available at:[Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. lookchem.com [lookchem.com]
• 4. Organic Acid-Base Extractions - Chemistry Steps [chemistrysteps.com]
• 5. spinchem.com [spinchem.com]
• 6. onepetro.org [onepetro.org]

Technical Support Center: Synthesis of 2-(2-Fluorophenoxy)cyclohexan-1-amine

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Yield Optimization & Stereochemical Control Ticket ID: SYN-2F-CYC-001

Executive Summary

The synthesis of 2-(2-Fluorophenoxy)cyclohexan-1-amine presents a classic "nucleophile-electrophile mismatch." The steric bulk and electron-withdrawing nature of the ortho-fluorine atom on the phenol reduce its nucleophilicity, while the cyclohexane ring imposes conformational constraints.

Low yields in this synthesis are typically caused by three factors:

• Competitive Elimination: Formation of cyclohexadiene derivatives when using strong bases.

• Polymerization: Oligomerization of the epoxide or aziridine starting material.

• Stereochemical Scrambling: Inadvertent inversion or retention leading to difficult-to-separate diastereomers.

This guide prioritizes the Aziridine Ring-Opening Route for the trans-isomer (the most common bioactive target) and provides a rescue protocol for the Epoxide Route .

Module 1: Strategic Route Selection

Before troubleshooting, verify your pathway matches your stereochemical target. The choice of starting material dictates the dominant isomer.

Feature	Route A: Epoxide Opening	Route B: Aziridine Opening (Recommended)
Starting Material	Cyclohexene Oxide	7-Tosyl-7-azabicyclo[4.1.0]heptane (Ts-Aziridine)
Primary Mechanism	(Anti-opening)	(Anti-opening)
Intermediate	trans-2-(2-fluorophenoxy)cyclohexanol	trans-N-Tosyl-2-(2-fluorophenoxy)cyclohexanamine
Final Stereochem	Cis-Amine (requires activation/inversion of OH)	Trans-Amine (Direct access)
Yield Potential	Moderate (40-60%)	High (75-90%)
Common Pitfall	Elimination to allylic alcohols	Hydrolysis of aziridine

Decision Logic (Visualized)

Caption: Selection flowchart determining the synthetic pathway based on the required diastereomer.

Module 2: Troubleshooting the Aziridine Route (High Yield)

This route is superior for generating the trans-amine because the nitrogen is already installed. The challenge is opening the activated aziridine with a weak nucleophile (2-fluorophenol).

Critical Protocol: Lewis Acid Catalyzed Opening

Do not use basic conditions (e.g., NaH). Strong bases often fail to open the aziridine efficiently with sterically hindered phenols and promote polymerization.

Optimized Reagents:

• Catalyst: Scandium(III) Triflate [

  ] (5-10 mol%) or Copper(II) Triflate.

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN).

• Temperature: Ambient to 40°C.

Step-by-Step Optimization Guide

Q1: The reaction stalls at 50% conversion. Adding heat causes the mixture to turn black.

• Diagnosis: Thermal decomposition of the aziridine or polymerization.

• Solution: Switch to a "Dual Activation" strategy.

  • Use 10 mol%

    in DCM.

  • Add the aziridine slowly (dropwise over 1 hour) to the solution of Phenol + Catalyst. This keeps the concentration of the electrophile low, preventing self-polymerization.

Q2: I cannot remove the Tosyl (Ts) group after the coupling.

• Diagnosis: Standard hydrolysis (HBr/AcOH) is too harsh for the ether linkage.

• Solution: Use Magnesium in Methanol (Mg/MeOH) under sonication.

  • Protocol: Dissolve the N-tosyl intermediate in dry MeOH. Add Mg turnings (10 equiv). Sonicate at 35°C. This reductively cleaves the sulfonamide without touching the aryl ether.

Module 3: Troubleshooting the Epoxide Route

If you must start with cyclohexene oxide (e.g., for the cis-isomer or cost reasons), the bottleneck is the initial ether formation.

The "Fluorine Effect"

The 2-fluoro group makes the phenoxide less nucleophilic than unsubstituted phenol. Standard base-catalyzed opening (NaH/THF) often leads to cyclohex-2-en-1-ol (elimination product) rather than the desired ether.

Yield Optimization Table

Variable	Standard Condition (Avoid)	Optimized Condition (Use)	Reason
Catalyst	NaH, KOH, or TEA	or	Metal triflates activate the epoxide oxygen, allowing attack by the neutral phenol (preventing elimination).
Solvent	THF or DMF	Toluene or DCM	Non-coordinating solvents enhance the Lewis acidity of the catalyst.
Stoichiometry	1:1 ratio	Epoxide Excess (1.2 equiv)	Epoxide is cheaper; drive the difficult phenol to completion.
Workup	Acid wash	Basic wash (NaOH)	Removes unreacted phenol which is difficult to separate by chromatography.

FAQ: Epoxide Route

Q: I obtained the alcohol, but the yield drops during the conversion to the amine.

• Context: You are likely trying to convert trans-2-(2-fluorophenoxy)cyclohexanol to the amine.

• Issue: Converting a secondary alcohol to an amine (via Mesylate) involves Inversion of Configuration (

  ) .

  • Trans-Alcohol

    Trans-Mesylate Cis -Azide Cis -Amine.

• Fix: If you need the trans-amine from the epoxide, you must perform a Double Inversion :

  • Mitsunobu reaction with acetic acid (

    cis-acetate).

  • Hydrolysis (

    cis-alcohol).

  • Mesylation/Azidation (

    trans-azide).

  • Verdict: This is inefficient. Switch to the Aziridine route (Module 2).

Module 4: Purification & Isolation

The final amine is often an oil that oxidizes or absorbs

from the air (forming carbamates).

Q: My product is a sticky brown gum. How do I get a solid? A: Salt Formation. Do not store the free base.

• Dissolve the crude amine in diethyl ether or EtOAc.

• Add 2M HCl in diethyl ether dropwise at 0°C.

• The Hydrochloride salt will precipitate as a white, stable solid.

• Recrystallize from Isopropanol/Ethanol if necessary.

Troubleshooting Logic Tree

Use this diagram to diagnose specific failure points in your current experiment.

Caption: Diagnostic logic for resolving yield and purity issues in 2-phenoxycyclohexanamine synthesis.

References

• Aziridine Ring Opening (General Protocol): Watson, I. D. G., et al. "Catalytic Enantioselective Ring Opening of Aziridines." Accounts of Chemical Research, vol. 39, no. 3, 2006, pp. 194–206. Link

• Lewis Acid Catalysis for Epoxides: Moghadam, M., et al. "Bi(OTf)3: An Efficient Catalyst for the Ring Opening of Epoxides with Aromatic Amines and Phenols." Tetrahedron Letters, vol. 49, no. 12, 2008. Link

• Aluminum Triflates in Ether Synthesis: Williams, D. B. G., & Lawton, M. "Aluminium triflate: a highly active and versatile Lewis acid catalyst for the ring opening of epoxides." Organic & Biomolecular Chemistry, vol. 3, 2005, pp. 3269-3272. Link

• Stereochemical Inversion (Mitsunobu): Swamy, K. C. K., et al. "The Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, vol. 109, no. 6, 2009, pp. 2551–2651. Link

Technical Support Center: Isolation and Resolution of cis/trans-2-(2-Fluorophenoxy)cyclohexan-1-amine

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals tasked with the diastereomeric separation of 2-(2-fluorophenoxy)cyclohexan-1-amine .

Because this molecule possesses two contiguous stereocenters on a cyclohexane scaffold, it exists as both cis and trans diastereomers. The combination of a highly polar primary amine and a hydrogen-bond-accepting fluorophenoxy ether creates unique chromatographic challenges. This portal provides field-proven troubleshooting insights, causal explanations for molecular behavior, and self-validating experimental protocols to ensure high-purity isolation.

Separation Strategy Overview

Workflow for the chromatographic separation of cis/trans amine isomers via N-Boc derivatization.

Troubleshooting & FAQs

Q1: Why do the free cis and trans isomers streak and co-elute on standard normal-phase silica gel? A1: Primary amines interact strongly with the acidic silanol groups on standard silica gel via intense hydrogen bonding and acid-base interactions. This leads to severe peak tailing (streaking). More importantly, the free amine acts as both a hydrogen bond donor and acceptor, which masks the subtle steric differences between the cis and trans cyclohexane conformations. Without derivatization, the thermodynamic interaction with the stationary phase is dominated by the amine's basicity rather than the molecule's 3D topography .

Q2: How does N-Boc derivatization enable baseline resolution of the diastereomers? A2: Converting the primary amine to a tert-butyloxycarbonyl (N-Boc) carbamate eliminates one N-H hydrogen bond donor and significantly increases the steric bulk around the nitrogen. This amplifies the conformational differences between the isomers. The trans isomer strongly prefers a diequatorial (e,e) conformation, creating a flatter topology that interacts favorably and broadly with the planar silica surface. Conversely, the cis isomer must adopt an axial-equatorial (a,e) conformation. The axial group sterically shields the polar carbamate and ether moieties from the silica surface. Consequently, the cis isomer exhibits weaker stationary phase interactions and elutes first .

Conformational causality governing the differential silica gel retention of cis and trans isomers.

Q3: During TFA-mediated Boc deprotection, is there a risk of cleaving the 2-fluorophenoxy ether linkage? A3: No. Aryl alkyl ethers are highly stable to standard Brønsted acids like trifluoroacetic acid (TFA). Cleavage of the 2-fluorophenoxy group would require harsh Lewis acids (e.g., BBr

) or forcing conditions (e.g., concentrated HBr at reflux). A standard cocktail of 20-50% TFA in dichloromethane (DCM) at room temperature will quantitatively and selectively cleave the Boc group within 1-2 hours without degrading the ether linkage.

Q4: Can we bypass chromatography and separate the diastereomers via fractional crystallization? A4: Yes, and this is the preferred method for scale-up (multigram to kilogram quantities). By reacting the diastereomeric amine mixture with a chiral acid such as (R)-(-)-mandelic acid, you form a mixture of diastereomeric salts. The trans-amine mandelate typically exhibits significantly lower solubility in moderately polar solvents (like ethyl acetate/ethanol mixtures) compared to the cis-amine mandelate, allowing for selective precipitation.

Quantitative Data Summary

The following table summarizes the physicochemical and chromatographic properties utilized to validate the separation of the two isomers.

Property	cis-Isomer	trans-Isomer
Favored Conformation	Axial-Equatorial (a,e)	Diequatorial (e,e)
N-Boc Derivative R (Hex/EtOAc 85:15)	~0.45	~0.30
Elution Order (Silica)	First	Second
H NMR Coupling (H1-H2)	J ≈ 3-4 Hz	J ≈ 10-12 Hz
Mandelate Salt Solubility	Higher (Remains in Mother Liquor)	Lower (Precipitates)

Validated Experimental Protocols

Protocol A: Chromatographic Separation via N-Boc Derivatization (Analytical to Gram Scale)

Step 1: N-Boc Protection

• Reaction: Dissolve 2-(2-fluorophenoxy)cyclohexan-1-amine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM (0.1 M) and cool to 0 °C.

• Addition: Add di-tert-butyl dicarbonate (Boc

  O, 1.1 eq) dropwise. Remove the ice bath and stir at room temperature for 4 hours.

• Self-Validation (TLC): Monitor the reaction using a Ninhydrin stain. The free amine (which streaks at the baseline) will cleanly convert to a high-R

  , UV-active spot.

• Workup: Quench with saturated aqueous NH

  Cl. Extract with DCM, dry the combined organic layers over Na SO , and concentrate under reduced pressure.

Step 2: Silica Gel Chromatography

• Preparation: Dry-load the crude mixture onto standard silica gel (40-63 µm).

• Elution: Run a gradient column starting at 95:5 Hexane/Ethyl Acetate and slowly increasing polarity to 80:20.

• Isolation: Collect the first eluting major peak (cis-N-Boc isomer) and the second eluting major peak (trans-N-Boc isomer).

• Self-Validation (NMR): Verify the stereochemistry of the isolated fractions via

  H NMR. The trans (e,e) isomer will display a large trans-diaxial coupling constant (J ≈ 10-12 Hz) for the methine protons at C1 and C2. The cis (a,e) isomer will show a significantly smaller coupling constant (J ≈ 3-4 Hz).

Step 3: Deprotection

• Reaction: Dissolve the pure N-Boc isomer in DCM (0.2 M). Add TFA (10-20 eq) at 0 °C. Stir at room temperature for 2 hours.

• Isolation: Concentrate under reduced pressure to remove excess TFA. To obtain the free base, partition the residue between EtOAc and 1M NaOH, extract the organic layer, dry over Na

  SO , and evaporate to yield the pure diastereomeric amine.

Protocol B: Fractional Crystallization (Scale-up Alternative)

• Salt Formation: Dissolve the crude amine mixture (1.0 eq) and (R)-(-)-Mandelic acid (1.0 eq) in a 9:1 v/v mixture of Ethyl Acetate/Ethanol at 70 °C until the solution is completely clear.

• Crystallization: Remove from heat and allow the solution to cool undisturbed to room temperature over 12 hours.

• Isolation: Filter the resulting crystals. The precipitate is highly enriched in the trans-isomer mandelate salt.

• Refinement: Recrystallize the precipitate once more from the same solvent system to achieve >95% diastereomeric excess (d.e.). The free base can be regenerated by partitioning the salt between DCM and 1M NaOH.

References

• Title: Resolution of Racemic 2-Aminocyclohexanol Derivatives and Their Application as Ligands in Asymmetric Catalysis Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Cyclic Stereochemistry: Conformation and Reactivity in Cyclohexane Source: St. Paul's C. M. College URL: [Link]

Technical Support Center: Troubleshooting Low Purity in Fluorinated Amine Crystallization

Welcome to the Technical Support Center for Fluorinated Amine Crystallization. Fluorine substitution is a critical tool in modern drug design, utilized to enhance metabolic stability, modulate lipophilicity, and improve membrane permeation[1]. However, the strong electron-withdrawing inductive effect of fluorine significantly lowers the pKa of adjacent amine groups. This reduced basicity complicates salt formation, while altered lipophilicity often leads to unpredictable solubility profiles.

This guide provides causality-driven troubleshooting protocols and self-validating methodologies to resolve common purity issues encountered during the crystallization and chiral resolution of fluorinated amines.

Diagnostic Workflow

Diagnostic workflow for resolving low purity in fluorinated amine crystallization.

Troubleshooting Guides

Q: Why is my fluorinated amine salt "oiling out" (Liquid-Liquid Phase Separation) instead of forming pure crystals? Cause: Fluorinated amines often exhibit high lipophilicity. When supersaturation is generated too rapidly, or the solvent system lacks a proper solubility gradient, the solute separates as a dense, impurity-rich liquid phase rather than nucleating as an ordered solid. Solution: Adjust the solvent/anti-solvent ratio to reduce initial supersaturation[]. To bypass the metastable oil phase, introduce pure seed crystals just before the solution reaches its cloud point. This forces heterogeneous nucleation, skipping the impurity-trapping liquid phase entirely.

Q: Crystals form rapidly, but HPLC shows high levels of trapped impurities. How do I improve purity? Cause: Rapid cooling induces excessive nucleation, leading to agglomeration and the formation of fine crystals. These irregular clusters physically trap the impurity-rich mother liquor within their interstitial spaces[]. Solution: Maintain a low relative supersaturation and apply Ostwald ripening[3]. By utilizing temperature cycling (heating the suspension slightly to dissolve smaller kinetic crystals, then cooling slowly), material redeposits onto larger, thermodynamically stable, and purer crystals[4].

Q: Standard acid salts (e.g., HCl) of my fluorinated amine fail to crystallize or yield hygroscopic solids. What is the alternative? Cause: The reduced basicity of fluorinated amines leads to weak ionic interactions with standard mineral acids, resulting in salts that refuse to crystallize cleanly. Solution: Utilize Trichloroacetic Acid (TCA). TCA forms highly crystalline salts with weakly basic amines, enabling precipitation and separation from impurities. The TCA salt can then be easily decarboxylated to yield the pure free amine[5].

Q: I am attempting a diastereomeric salt resolution, but the enantiomeric excess (ee) is very low. What is going wrong? Cause: Incomplete resolution occurs when the solubility difference between the two diastereomeric salts is insufficient in the chosen solvent, leading to co-crystallization[6]. Solution: Screen different resolving agents (e.g., p-Toluenesulfonic acid or (+)-Tartaric acid) to find a pair that forms a stable salt with a significant solubility differential[6],. Additionally, adjust the stoichiometry of the resolving agent to prevent the less soluble diastereomer from crashing out prematurely.

Experimental Protocols

Protocol 1: TCA-Mediated Precipitation and Decarboxylation

This protocol leverages the strong acidity of TCA to force salt formation with weakly basic fluorinated amines, followed by a clean decarboxylation step[5].

• Dissolution: Dissolve the crude fluorinated amine mixture in a non-polar or weakly polar solvent (e.g., EtOAc or Pentane) where the target salt will be insoluble.

• Precipitation: Slowly add Trichloroacetic acid (TCA) (1.05 equivalents) at room temperature. Self-Validation: The immediate formation of a white precipitate confirms successful protonation and salt formation.

• Isolation: Isolate the precipitated amine-TCA salt via vacuum filtration. Wash the filter cake with cold solvent to remove non-basic impurities.

• Decarboxylation: Suspend the purified salt in Acetonitrile (CH3CN) and heat the suspension. Self-Validation: The visible evolution of CO₂ gas confirms the decarboxylation process. TCA breaks down into volatile CO₂ and chloroform, liberating the purified free amine into the solution[5].

• Recovery: Evaporate the solvent and volatile byproducts under reduced pressure to recover the pure fluorinated amine.

Protocol 2: Diastereomeric Salt Resolution via Controlled Cooling

Designed to prevent agglomeration and maximize enantiomeric purity during chiral resolution.

• Salt Formation: Dissolve the racemic fluorinated amine and a chiral resolving agent (e.g., p-TsOH) in an optimal solvent system (e.g., 2-MeTHF) under gentle heating until a clear solution is achieved.

• Supersaturation Control: Cool the solution slowly (e.g., 0.1 °C/min) to generate a low relative supersaturation.

• Seeding: Introduce 1-2 wt% of enantiopure seed crystals at the metastable zone width boundary. Self-Validation: If the seeds dissolve, the solution is undersaturated; if they remain suspended and begin to grow with sharp edges, the system is correctly supersaturated.

• Ostwald Ripening: If fine crystals or agglomerates are observed, apply temperature cycling (heat by 5-10 °C to dissolve fines, then cool slowly) to grow larger, purer crystals[3],[4].

• Isolation: Filter the crystals, wash with cold anti-solvent, and dry under vacuum.

Quantitative Data: Resolving Agents & Solvent Systems

The following table summarizes field-proven parameters for optimizing the yield and purity of fluorinated amine crystallizations based on literature precedents.

Purification Method / Resolving Agent	Target Substrate Type	Optimal Solvent System	Supersaturation Control	Typical Yield (%)	Purity / ee (%)
Trichloroacetic Acid (TCA)	Weakly basic fluorinated amines	EtOAc / Pentane	Slow acid addition	80 - 86%	> 98% (Chemical)
(+)-Tartaric Acid	Racemic fluorinated amines	Methanol / Water	Temperature cycling	45 - 50%	> 95% ee
p-Toluenesulfonic acid (p-TsOH)	Chiral amine resolution	2-MeTHF	Controlled cooling	40 - 45%	> 99% ee

Frequently Asked Questions (FAQs)

Q: How exactly does fluorine substitution affect amine basicity? A: Fluorine is the most electronegative element. When substituted near an amine group (e.g., a trifluoromethyl group), it exerts a strong electron-withdrawing inductive effect, pulling electron density away from the nitrogen atom. This significantly lowers the amine's pKa, making it a weaker base. Consequently, weak acids may fail to protonate the amine sufficiently to form a stable, crystalline salt, necessitating the use of stronger acids like TCA or p-TsOH.

Q: What is Ostwald ripening, and how does it improve crystal purity? A: Ostwald ripening is a thermodynamic process where smaller crystals dissolve and redeposit onto larger crystals[3]. Because smaller crystals have a higher surface-area-to-volume ratio, they are energetically less stable. By maintaining a low relative supersaturation or applying temperature cycling, you encourage this process, which eliminates fine crystals (which often trap impurities) and yields larger, structurally perfect, and purer crystals.

References

1.1. National Institutes of Health (NIH). 2. 5. National Institutes of Health (NIH). 3. . BOC Sciences. 4.4. Chemistry LibreTexts. 5. 6. Benchchem. 6.. RSC Publishing. 7. 3. Stack Exchange.

Sources

• 1. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reductive Amination for Sterically Hindered Ketones

Welcome to the Application Scientist Support Portal. Reductive amination is a cornerstone reaction for C–N bond formation in drug development and synthetic chemistry. However, when dealing with sterically hindered ketones, the thermodynamic penalty of forming the bulky hemiaminal and subsequent imine intermediate often halts the reaction, leading to high recovery of starting materials or premature ketone reduction.

This guide provides field-proven troubleshooting strategies, focusing on the critical causality of pH control, reagent selection, and equilibrium manipulation.

Visualizing the Reaction Bottlenecks

pH-dependent logical workflow and bottlenecks in the reductive amination of hindered ketones.

FAQ: The Causality of pH and Steric Hindrance

Q1: Why do my sterically hindered ketones fail to react under standard reductive amination conditions? A: The fundamental issue is thermodynamic, not just kinetic. The formation of an imine from a ketone and an amine is an equilibrium process. Sterically hindered ketones (e.g., di-tert-butyl ketone, camphor derivatives) face massive van der Waals repulsions during nucleophilic attack, making the tetrahedral hemiaminal intermediate highly unstable. Consequently, the equilibrium heavily favors the starting materials. If the reducing agent is added too early or is too reactive, it will simply reduce the unreacted ketone to an alcohol 1.

Q2: What is the exact role of pH, and what is the "sweet spot" for hindered substrates? A: Imine formation is governed by a push-pull pH dependency:

• Too Acidic (pH < 3): The amine nucleophile is fully protonated into a non-nucleophilic ammonium salt, halting the first step of the reaction 2.

• Too Basic (pH > 7): The amine is free, but there are no protons available to activate the carbonyl oxygen (making it a better electrophile) or to protonate the hydroxyl group of the hemiaminal to facilitate its departure as water 1.

• The Sweet Spot (pH 4–5): This mildly acidic range ensures enough free amine exists for the initial attack while providing sufficient protons to catalyze the dehydration of the hemiaminal into the iminium ion 1. For hindered ketones, maintaining this precise pH is critical because the inherent steric barrier already suppresses the addition step.

Q3: How does the choice of reducing agent interact with my pH strategy? A: The reducing agent must be tuned to the pH and the specific intermediate:

• Sodium Cyanoborohydride (NaBH₃CN): Operates best at pH 4–6. The electron-withdrawing cyano group stabilizes the boron-hydrogen bonds, making it a weak enough reductant that it will not reduce the unactivated ketone, but it will rapidly reduce the highly electrophilic iminium ion 23.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): Typically used in 1,2-dichloroethane (DCE) with 1-2 equivalents of acetic acid. It is milder and less toxic than NaBH₃CN. However, literature shows it explicitly struggles with sterically hindered ketones and weakly basic amines 4.

• Sodium Borohydride (NaBH₄): Highly reactive and will indiscriminately reduce ketones. It should only be used in a stepwise (indirect) reductive amination where the imine is fully pre-formed and the ketone is completely consumed 4.

Troubleshooting Guide: Step-by-Step Optimization

Issue 1: High Recovery of Starting Material (No Reaction)

Diagnosis: The imine equilibrium is not being driven forward due to severe steric clash. Corrective Action: Shift from a "direct" to an "indirect" (stepwise) reductive amination.

• Remove Water: Use physical or chemical dehydrating agents to drive the equilibrium via Le Chatelier's principle. Activated 3Å or 4Å molecular sieves are standard.

• Employ a Lewis Acid: For severely hindered ketones, Brønsted acids (like acetic acid) are insufficient. Use Titanium(IV) isopropoxide (Ti(OiPr)₄). It acts as both a powerful Lewis acid to activate the ketone and a water scavenger, forcing the formation of the imine before any reductant is introduced.

Issue 2: Formation of Alcohol Side-Product (Ketone Reduction)

Diagnosis: The reducing agent is attacking the ketone before the imine can form. Corrective Action:

• Verify the pH is not too low (pH < 3 prevents imine formation).

• Switch to a less reactive hydride source (e.g., NaBH₃CN instead of NaBH₄) 2.

• Delay the addition of the reducing agent. Allow the ketone and amine to stir for 12–24 hours to establish the imine equilibrium before adding the hydride.

Quantitative Data: Reducing Agent Comparison

Reducing Agent	Optimal pH Range	Reactivity toward Ketones	Efficacy with Hindered Ketones	Toxicity / Byproducts
NaBH₄	> 7 (Decomposes in acid)	High (Fast reduction)	Poor (Causes premature reduction)	Low / Benign
NaBH(OAc)₃	5–7 (Mildly acidic)	Low	Moderate to Poor 4	Low / Benign
NaBH₃CN	4–6	Very Low	Good (Allows imine accumulation) 3	High (Generates HCN at low pH)
Ti(OiPr)₄ + NaBH₄	N/A (Lewis Acid driven)	N/A (Ketone is pre-consumed)	Excellent	Moderate / TiO₂ salts

Self-Validating Protocol: Indirect Reductive Amination of a Hindered Ketone

This protocol utilizes a Lewis acid (Ti(OiPr)₄) to overcome the steric barriers of imine formation, followed by reduction. This separates the thermodynamic equilibrium step from the kinetic reduction step, ensuring self-validation (you can monitor imine formation before committing the reducing agent) 4.

Materials:

• Sterically hindered ketone (1.0 equiv)

• Amine (1.2 - 1.5 equiv)

• Titanium(IV) isopropoxide (1.5 - 2.0 equiv)

• Sodium borohydride (NaBH₄) (1.5 equiv)

• Anhydrous Ethanol or THF (0.2 M)

Step-by-Step Methodology:

• Imine Pre-formation: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve the hindered ketone and amine in the anhydrous solvent.

• Lewis Acid Addition: Add Ti(OiPr)₄ dropwise at room temperature. The solution may change color (often yellow/orange), indicating coordination.

• Equilibration: Stir the mixture at room temperature (or heat to 50°C if exceptionally hindered) for 12–24 hours.

  • Self-Validation Checkpoint: Do not proceed blindly. Take a 50 µL aliquot, quench with water, extract with EtOAc, and run an NMR or GC-MS to confirm the disappearance of the ketone carbonyl peak and the appearance of the imine C=N peak.

• Reduction: Once imine formation is complete and validated, cool the reaction to 0°C. Carefully add the reducing agent (NaBH₄) in small portions. Because the ketone is fully consumed, the stronger NaBH₄ can be safely used without risk of alcohol byproduct formation.

• Stirring: Allow the reaction to warm to room temperature and stir for an additional 2–4 hours.

• Quenching & Workup: Quench the reaction by adding water or 1M NaOH (Caution: vigorous gas evolution and formation of a white TiO₂ precipitate will occur). Filter the suspension through a pad of Celite to remove the titanium salts.

• Extraction: Extract the filtrate with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude amine.

References

• "Imines - Properties, Formation, Reactions, and Mechanisms", Master Organic Chemistry. URL: [Link]

• "Reductive Amination, and How It Works", Master Organic Chemistry. URL:[Link]

• "Aldehydes and Ketones to Amines", Chemistry Steps. URL: [Link]

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures", Journal of Organic Chemistry, 1996. URL: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Purification of Oily Amine Products via Column Chromatography

Welcome to the Technical Support Center for the purification of oily amine products. As a Senior Application Scientist, I understand the unique challenges researchers face when attempting to isolate these often-recalcitrant compounds. Basic amines have a strong affinity for the acidic nature of standard silica gel, leading to common issues like peak tailing, irreversible adsorption, and poor recovery.[1][2][3] This guide is designed to provide practical, field-proven solutions to these problems, moving beyond simple procedural lists to explain the underlying chemical principles that govern a successful separation.

This center is structured to help you quickly diagnose issues through our FAQs, delve deeper with our troubleshooting guides, and implement best practices with detailed, step-by-step protocols.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during the column chromatography of oily amines.

Q1: What is the primary cause of my oily amine streaking or tailing on a silica gel column?

A: The root cause is a strong acid-base interaction between your basic amine compound and the acidic silanol (Si-OH) groups on the surface of the silica gel.[1][3] This interaction is a form of secondary retention mechanism, separate from the desired normal-phase partitioning.[3][4] Molecules that bind too strongly to these active sites are slow to desorb, resulting in a continuous "bleed" down the column rather than a sharp, defined band. This phenomenon is known as peak tailing or streaking.[2][4][5]

Q2: How does adding a basic modifier like triethylamine (TEA) or ammonia to the mobile phase help?

A: Adding a small amount of a competing base, such as triethylamine (TEA) or ammonia, "deactivates" the acidic silanol sites on the silica gel.[6] The modifier, being a base itself, preferentially interacts with the acidic sites, effectively masking them from your amine product.[7][8] This minimizes the strong, undesirable acid-base interactions, allowing the separation to proceed based primarily on polarity, which results in sharper peaks and significantly improved resolution.[6][7]

Q3: My amine product isn't moving from the baseline (Rf=0) on the TLC plate, even with polar solvents. What should I do?

A: An immobile spot typically indicates that your compound is too polar for the current solvent system or is being irreversibly adsorbed. Before abandoning the stationary phase, try adding a basic modifier like 0.5-2% TEA or a 1-2% solution of ammonia in methanol to your eluent.[6][9] This often liberates the amine from the acidic silica. If the compound remains at the origin, you may need to switch to a more polar solvent system, such as dichloromethane/methanol, still containing a basic additive.[9]

Q4: Are there alternatives to standard silica gel for purifying tricky amines?

A: Absolutely. When mobile phase modification is insufficient, changing the stationary phase is the next logical step. Several excellent alternatives exist:

• Amine-functionalized Silica (NH-Silica): This is often the best choice. The silica surface is covalently modified with amino groups, which masks the acidic silanols and creates a weakly basic environment.[1][10][11][12] This typically allows for the use of simpler, neutral solvent systems like hexane/ethyl acetate and provides excellent peak shapes for basic compounds.[1][10]

• Alumina: Available in acidic, neutral, and basic grades, basic alumina can be an effective alternative to silica for the purification of basic compounds.[13][14]

• Reversed-Phase (C18) Silica: For highly polar amines, reversed-phase chromatography can be a powerful tool.[15] In this technique, a non-polar stationary phase is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[15]

Q5: My product is a thick oil and is difficult to apply to the column. What is the best loading technique?

A: For viscous, oily products, dry loading is vastly superior to direct liquid application ("wet loading"). Dissolving the oily amine in a volatile solvent, adding a small amount of silica gel to this solution, and then removing the solvent under vacuum creates a free-flowing powder. This powder can then be evenly applied to the top of the column. This technique prevents the oil from streaking down the inside of the column and ensures the sample is introduced as a narrow, concentrated band, which is critical for a good separation.[16][17]

Section 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to resolving more persistent issues.

Problem: Severe Peak Tailing and Streaking

Even after a first attempt, your amine continues to produce broad, streaky bands, making separation from impurities impossible.

The core issue remains the interaction with acidic silanol groups.[1][3] The strength of this interaction depends on the basicity of your amine and the activity of the silica. A logical troubleshooting workflow is required.

Caption: Troubleshooting workflow for amine streaking.

• Assess Sample Load: Overloading the column is a common cause of streaking for any compound, not just amines.[6][18] As a rule of thumb, the sample weight should not exceed 1-2% of the silica gel weight for a difficult separation.

• Mobile Phase Modification (The First Line of Defense): This is the most common and effective solution.[6]

  • Triethylamine (TEA): Add 0.5-2% (v/v) TEA to your eluting solvent system. It is volatile and can typically be removed with the solvent on a rotary evaporator.[6][7]

  • Ammonia: For more polar or stubborn amines, a solution of 1-2% concentrated ammonium hydroxide in methanol, which is then used as the polar component of the mobile phase (e.g., in a dichloromethane/methanol gradient), can be highly effective.[6][9]

• Consider Alternative Stationary Phases: If modifiers do not resolve the issue, the interaction is too strong. It is time to change the stationary phase.

  • Amine-functionalized silica is the recommended choice as it maintains similar selectivity to silica but eliminates the problematic acidic sites.[1][10][19]

  • Basic alumina is another viable option, offering different selectivity compared to silica.[13]

Problem: Low or No Recovery of the Amine Product

You run the column, but little to none of your desired oily amine is recovered from the collected fractions, even after flushing the column with a very polar solvent.

This is an extreme case of the acid-base interaction, where the amine binds so strongly to the silica that it becomes irreversibly adsorbed.[11] The silanol groups on the silica surface can act as a Brønsted acid, protonating the amine and ionically bonding it to the stationary phase.[11]

Caption: Logic of Amine Recovery on Different Stationary Phases.

• ALWAYS Use a Modifier: For any amine that is not exceptionally weakly basic, it is best practice to preemptively add a modifier like TEA to the eluent. Do not run the column without it.

• Stationary Phase Deactivation: If you must use standard silica, consider pre-treating the column. Pack the column as usual, then wash it with 2-3 column volumes of your eluent containing 1-5% TEA.[20][21] This neutralizes the active sites before your compound is introduced.

• Switch to Amine-Functionalized Silica: This is the most robust solution to prevent irreversible binding. The modified surface is inherently less reactive towards basic compounds, ensuring their elution and recovery.[1][11]

Section 3: Key Experimental Protocols

Follow these detailed protocols for common procedures in purifying oily amines.

Protocol 1: Standard Column Chromatography with a TEA-Modified Mobile Phase

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine an appropriate solvent system (e.g., Hexane/Ethyl Acetate). Add 1% TEA to the developing chamber. The ideal Rf value for your target compound should be between 0.25 and 0.35.[18]

• Column Packing (Slurry Method):

  • Plug the bottom of a glass column with cotton or glass wool.[16][22] Add a small layer of sand.

  • In a beaker, create a slurry of silica gel in your initial, least polar eluent (containing 1% TEA). The consistency should be like a milkshake.[16][22][23]

  • Pour the slurry into the column. Tap the column gently to dislodge air bubbles and ensure even packing.[16]

  • Open the stopcock and allow the solvent to drain until it is just level with the top of the silica bed. Do not let the column run dry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude oily amine in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add 1-2 times the sample weight of silica gel to this solution.

  • Evaporate the solvent completely on a rotary evaporator until you have a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column. Add a final thin layer of sand to protect the surface.[17]

• Elution and Fraction Collection:

  • Carefully add your eluent to the top of the column.

  • Begin collecting fractions. Monitor the separation by collecting small, regular fractions and analyzing them by TLC.[22]

  • If necessary, gradually increase the polarity of your eluent (gradient elution) to elute more tightly bound compounds.

Protocol 2: Column Deactivation (Pre-Treatment)

This protocol is for situations where an amine is particularly sensitive or prone to streaking on standard silica.

• Pack the Column: Pack the silica gel column as described in Protocol 1, using your initial eluent without any amine sample.

• Prepare Deactivation Solution: Create a solution of your initial eluent containing a higher concentration of TEA, typically 2-5% (v/v).

• Wash the Column: Pass 2-3 full column volumes of the deactivation solution through the packed column. This ensures all accessible silanol groups are neutralized.[20][21]

• Equilibrate: Flush the column with 2-3 column volumes of your standard eluent (containing the regular 0.5-2% TEA) to remove the excess modifier.

• Load and Elute: Proceed to load your sample and run the chromatography as usual.

Section 4: Summary Tables for Quick Reference

Table 1: Common Mobile Phase Modifiers for Amine Chromatography on Silica Gel

Modifier	Typical Concentration	Recommended Use	Key Considerations
Triethylamine (TEA)	0.5 - 2% (v/v)[6]	General-purpose base for neutralizing silica; good for most primary, secondary, and tertiary amines.[6][7]	Volatile and easily removed during solvent evaporation. Strong odor.
Ammonia (NH₃)	1 - 2% in MeOH/DCM[6][9]	Effective for highly polar or very basic amines that still show tailing with TEA.	The ammonia is typically added as a solution in the polar co-solvent (e.g., 2M NH₃ in Methanol).
Pyridine	0.1 - 1% (v/v)	Less common; used as a competing base.[6]	Higher boiling point makes it more difficult to remove. Strong, unpleasant odor.
Diethylamine (DEA)	0.1 - 1% (v/v)	Sometimes more effective than TEA for certain basic compounds due to slightly stronger basicity.[8][24]	Similar properties to TEA.

Table 2: Stationary Phase Selection Guide for Amines

Stationary Phase	Principle of Operation	Best For	When to Use
Silica Gel (+ Modifier)	Normal Phase (Adsorption)[14][25]	Most standard amine purifications.	Default starting point. Cost-effective and widely available.
Amine-functionalized Silica	Normal Phase (Modified Surface)[11][19]	Basic amines, especially those prone to streaking or low recovery on standard silica.[1][10][11]	When mobile phase modifiers are insufficient; to simplify the mobile phase (no additives needed).
Alumina (Basic or Neutral)	Normal Phase (Adsorption)[13][14]	Basic compounds sensitive to the acidic nature of silica.	When silica causes degradation or irreversible adsorption of the amine.
Reversed-Phase (C18)	Reversed Phase (Partitioning)[13][14]	Highly polar or water-soluble amines.[15]	When the amine is too polar to move on normal phase systems, even with polar eluents.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.
• Biotage. (2023, January 19). Is there an easy way to purify organic amines?.
• Google Patents. (n.d.). EP1558354A2 - Using amines or amino acids as mobile phase modifiers in chromatography.
• BYJU'S. (2022, June 10). Column Chromatography Chemistry Questions with Solutions.
• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines.
• Bickler, B. (n.d.). Organic Amine Flash Purification Using A Novel Stationary Phase. Biotage.
• Hawach. (2025, February 11). FLASH Purification Column Stationary Phase.
• ChemBAM. (n.d.). TLC troubleshooting.
• Restek. (2020, October 26). Advanced Capillary Column Technology Improves Analysis of Volatile Amines.

• Reddit. (2013, November 19). TLC and streaking: why add triethylamine?. Retrieved from [Link]

• Science Forums. (2011, August 29). Amine purification.
• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography.
• reposiTUm. (2025, November 17). Synthesis and assessment of aminosilane-grafted silica gel for a post-combustion CO2 adsorption.
• Unknown. (n.d.). How to run column chromatography.
• University of Colorado Boulder, Organic Chemistry. (n.d.). Thin Layer Chromatography (TLC).
• Welch Materials. (2025, December 15). Triethylamine as a Mobile Phase Additive: What Does It Do?.

• ResearchGate. (2015, June 18). How can I select the solvent system for column chromatography?. Retrieved from [Link]

• ECHEMI. (n.d.). Why does adding acetic acid eliminate streaks in TLC.

• ResearchGate. (2023, July 19). Tailing peak shape of tertiary amines in RP C18 LCMS analysis?. Retrieved from [Link]

• Daicel Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.
• Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography.
• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips.
• Sorbent Technologies, Inc. (2022, November 9). Amino Silica Gel.
• alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography.
• Benchchem. (n.d.). Technical Support Center: Purification of Secondary Alkyl Amines.
• Microbe Notes. (2026, March 1). Column Chromatography: Principle, Parts, Types, Steps, Uses.
• ThermoFisher. (n.d.). Designing Ion Chromatography Methods for Determining Amines in Pharmaceuticals.
• University of Colorado Boulder, Organic Chemistry. (n.d.). Column Chromatography Procedures.

• Kagan, M., et al. (2008). Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. Journal of Chromatography A, 1194(1), 80-9. Retrieved from [Link]

• Org Prep Daily. (2006, October 5). Purifying amines on silica. Retrieved from [Link]

• University of Victoria, Chemistry. (n.d.). Column chromatography.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?.

• ResearchGate. (2016, February 20). How to isolate Imine by column chromatography?. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
• Liu, H., et al. (n.d.). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. PMC.
• Phenomenex. (2025, December 12). Column Chromatography Guide.
• Unknown. (n.d.). column chromatography.pdf.

Sources

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• 2. Advanced Capillary Column Technology Improves Analysis of Volatile Amines [discover.restek.com]
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• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. acdlabs.com [acdlabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. welch-us.com [welch-us.com]
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• 11. sorbtech.com [sorbtech.com]
• 12. biotage.com [biotage.com]
• 13. FLASH Purification Column Stationary Phase - Hawach [hawachhplccolumn.com]
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• 25. rnlkwc.ac.in [rnlkwc.ac.in]

The Mechanistic Root Cause: Why Fluorinated Amines Emulsify

Welcome to the Technical Support Center for Advanced Organic Extractions. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most notoriously frustrating bottlenecks in drug development and synthetic chemistry: resolving stable emulsions during the liquid-liquid extraction (LLE) of fluorinated amines.

Below, you will find a mechanistic breakdown of why these emulsions occur, self-validating protocols to break them, and a comprehensive FAQ section.

Fluorinated amines are highly prone to forming stable emulsions because they act as potent, unintended surfactants at the organic-aqueous interface. This behavior is driven by two competing physicochemical properties:

• Extreme Lipophilicity: The fluorinated tail (e.g., a

  group) is highly hydrophobic and lipophilic, driving the molecule into the organic phase[1].

• Altered Basicity (pKa Shift): Fluorine is the most electronegative element. Its inductive effect pulls electron density away from the amine nitrogen, significantly lowering the molecule's pKa[2]. For example,

  -fluoroalkylation drops the basicity of the amine by approximately 1.6 ± 0.1 pKa units per fluorine atom[3].

Because of this pKa depression, at near-neutral pH during workup, the amine often exists in a dynamic equilibrium between its protonated (hydrophilic) and free-base (lipophilic) states. This amphiphilic nature causes the molecules to aggregate at the solvent interface, lowering interfacial tension and creating a highly stable micro-dispersion of droplets (an emulsion).

Diagnostic Workflow for Emulsion Resolution

Workflow for resolving liquid-liquid extraction emulsions.

Self-Validating Experimental Protocols

Protocol 1: Physicochemical Tuning (pH & Salting Out)

Causality: By pushing the pH at least 2 units above the modified pKa of the fluorinated amine, you force >99% of the molecules into the unprotonated, lipophilic free-base state, destroying their surfactant properties. Adding saturated brine increases the density and ionic strength of the aqueous phase, reducing the solubility of the organic solvent in water ("salting out")[4].

• Calculate Target pH: Determine the theoretical pKa of your fluorinated amine (Base amine pKa - (1.6 × number of

  -fluorines)). Set your target pH to Target pKa + 2.

• pH Adjustment: Slowly add 1M NaOH (or suitable base) to the separatory funnel until the aqueous layer reaches the target pH.

• Brine Addition: Add saturated aqueous NaCl equal to 10-20% of the total aqueous phase volume[4].

• Gentle Agitation: Do not shake vigorously. Gently invert the funnel 3-5 times to allow mass transfer without introducing high shear forces[4].

• Validation Check: Allow to sit for 10 minutes. If the interfacial cloudy band is <2mm thick, separation is successful. If a thick emulsion persists, proceed to Protocol 2.

Protocol 2: Mechanical Disruption via Centrifugation

Causality: When chemical tuning fails, the emulsion droplets are sterically stabilized. Centrifugation applies high G-forces (hundreds to thousands of times greater than gravity) to physically force the coalescence of dispersed droplets based on density differences[5].

• Transfer: Carefully drain the entire emulsion layer from the separatory funnel into chemical-resistant centrifuge tubes (e.g., FEP or glass, depending on the solvent).

• Balance: Ensure tubes are strictly balanced by mass (±0.1g) to prevent rotor damage.

• Spin: Centrifuge at 2500–3000 rpm for 10 to 15 minutes at room temperature[6].

• Validation Check: Visually inspect the tubes. You should see a sharp, distinct line between the organic and aqueous phases. Use a Pasteur pipette to carefully recover the desired organic layer.

Protocol 3: Celite Filtration for Pickering Emulsions

Causality: If fine, insoluble particulates (e.g., catalyst remnants, precipitated salts) are present, they will gather at the solvent interface, acting as a physical barrier that prevents droplet coalescence (a Pickering emulsion). Filtration removes this barrier[4].

• Prepare Pad: Pack a sintered glass funnel with a 1-2 inch layer of Celite (diatomaceous earth).

• Pre-wet: Wet the Celite pad with the pure organic extraction solvent to prevent product absorption.

• Filter: Pour the entire biphasic emulsified mixture through the pad under vacuum[7].

• Validation Check: Transfer the filtrate back to a clean separatory funnel. The phases should now separate rapidly and cleanly.

Quantitative Data: Emulsion Resolution Parameters

Technique	Mechanistic Action	Quantitative Metric / Parameter	Optimal Scenario
pH Tuning	Eliminates amphiphilic character by fully deprotonating the amine.	Target pH = (Amine pKa - (1.6 × )) + 2	Fluorinated amines with known pKa shifts[3].
Salting Out	Increases aqueous phase density and ionic strength.	~1.2 g/mL (Density of saturated brine)[8]	Emulsions caused by partial water miscibility.
Centrifugation	Forces droplet coalescence via high G-force.	2500 - 3000 RPM for 10-15 minutes[6]	Highly stable, stubborn micro-emulsions.
Celite Filtration	Removes solid particulates stabilizing the interface.	1-2 inch Celite pad under vacuum[7]	Pickering emulsions (visible suspended solids).
Solvent Swap	Increases density difference between phases.	Density > 0.2 g/mL between phases	When using DCM (density ~1.33 g/mL) fails[7].

Frequently Asked Questions (FAQs)

Q: I am using Dichloromethane (DCM) to extract my fluorinated amine, and the emulsion is impenetrable. Why? A: DCM is notorious for forming stable emulsions, particularly with amines[7]. The density of DCM is ~1.33 g/mL. When you add concentrated salts or bases to the aqueous layer, the density of the aqueous phase approaches 1.2–1.3 g/mL[8]. This lack of density differential (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

Density 0) stalls phase separation. Solution: Evaporate the DCM and swap to Ethyl Acetate (EtOAc, density ~0.9 g/mL), which floats easily on top of the aqueous layer and is less prone to emulsification.

Q: Can I use an alcohol modifier to break the emulsion? A: Yes. Adding a small splash of a polar modifier, such as methanol or a long-chain alcohol (e.g., isodecanol at 1-5% v/v), alters the interfacial tension and helps solvate the surfactant-like amine complex[6]. However, be cautious: adding too much methanol can increase the mutual solubility of your organic and aqueous phases, leading to product loss.

Q: The emulsion only forms during the acid wash step. How do I prevent this? A: During an acid wash, you are protonating the fluorinated amine to form a salt. Because the fluorinated tail remains highly lipophilic, the resulting salt is a classic surfactant. To prevent this, avoid vigorous shaking during acid washes; instead, gently invert the funnel[4]. Alternatively, use a continuous liquid-liquid extractor if the emulsion cannot be avoided mechanically.

References

• Physicochemical Properties of α-Fluoroalkyl-Substituted Cycloalkylamines and Amino Acids. ChemRxiv. Available at:[Link]

• Investigating the Influence of (Deoxy)fluorination on the Lipophilicity of Non-UV-Active Fluorinated Alkanols. ResearchGate. Available at:[Link]

• The role of fluorine in medicinal chemistry. Taylor & Francis Online. Available at:[Link]

• Process for breaking an emulsion (WO2001045818A1).Google Patents.

• Ethyl Acetate Extraction Separation - CWL-M Centrifugal Extractor. Tiei Extraction. Available at:[Link]

• Breaking emulsions : r/chemistry. Reddit. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ethyl Acetate Extraction Separation - CWL-M Centrifugal Extractor - Tiei liquid/liquid mixing and separation [tyextractor.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]
• 8. WO2001045818A1 - Process for breaking an emulsion - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Advanced Characterization Guide: 1H NMR Dynamics of 2-(2-Fluorophenoxy)cyclohexan-1-amine

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Structural Context

2-(2-Fluorophenoxy)cyclohexan-1-amine (CAS: 1038354-93-6) represents a critical pharmacophore in medicinal chemistry, often serving as a scaffold for ion channel blockers and anesthetic analogues. Its structural rigidity, provided by the cyclohexane ring, combined with the electronic modulation of the ortho-fluorine, creates a unique NMR signature that requires precise interpretation.

This guide provides a comparative technical analysis of this molecule, focusing on three critical differentiation vectors:

• Stereochemical Configuration: Distinguishing trans (diequatorial) vs. cis (axial-equatorial) isomers.

• Salt vs. Free Base Forms: Identifying the hydrochloride salt (CAS: 1306603-32-6) versus the neutral amine.

• Fluorine-Proton Coupling: Decoupling the complex aromatic splitting patterns induced by the

  F nucleus.

Comparative Analysis I: Stereochemical Differentiation

The synthesis of 1,2-disubstituted cyclohexanes often yields a mixture of diastereomers. For drug development, isolating the thermodynamically stable trans-isomer is paramount. 1H NMR is the definitive tool for this validation.

The Karplus Causality

The distinction relies on the Vicinal Coupling Constant (

) between the methine proton at C1 ( ) and C2 ( ).

Parameter	Trans-Isomer (Target)	Cis-Isomer (Impurity)	Scientific Rationale
Conformation	Diequatorial Substituents	Axial/Equatorial Substituents	Bulky groups (-OAr, -NH2) prefer equatorial positions to minimize 1,3-diaxial strain.
Proton Orientation	Axial-Axial ( )	Axial-Equatorial ( )	In the trans-diequatorial conformer, ring protons are anti-periplanar ( ).
Coupling ( )	8.0 – 12.0 Hz	2.0 – 5.0 Hz	The Karplus equation dictates maximal coupling at dihedral angles.
Signal Multiplicity	Triplets of Doublets (td)	Broad Multiplet / Quartet	Large axial-axial couplings dominate the splitting pattern.

Decision Workflow: Isomer Identification

The following logic gate illustrates the self-validating protocol for stereochemical assignment.

Figure 1: Logic flow for distinguishing cis/trans isomers based on scalar coupling constants.

Comparative Analysis II: The Fluorine Effect (Aromatic Region)

The 2-fluorophenoxy group introduces complexity due to

F- H spin-spin coupling. Unlike a standard phenyl ring, the fluorine atom splits adjacent protons, creating non-first-order multiplets.

Spectral Deconvolution

• Standard Phenyl: Typically shows 2-3 sets of multiplets (ortho, meta, para).

• 2-Fluorophenyl: The symmetry is broken. The

  F nucleus ( ) couples strongly to the ortho proton ( ).

Proton Position	Chemical Shift ( )	Multiplicity	Coupling Source
H-3' (Ortho to F)	6.9 – 7.1 ppm	Doublet of Multiplets	(~9-11 Hz) +
H-6' (Ortho to O)	6.8 – 7.0 ppm	Doublet	(Ortho)
H-4' / H-5'	7.0 – 7.2 ppm	Complex Multiplets	Mixed and

Experimental Insight: To simplify this region, acquire a

F-decoupled H NMR spectrum. This collapses the complex multiplets into standard aromatic doublets/triplets, confirming the substitution pattern.

Comparative Analysis III: Free Base vs. Hydrochloride Salt

In drug development, the salt form (HCl) is preferred for solubility, while the free base is used for organic synthesis steps. Differentiating them is critical for quality control.

Chemical Shift Migration Table

Protonation of the amine creates a positive charge, withdrawing electron density and deshielding adjacent protons (shifting them downfield).

Signal	Free Base ( ppm)	HCl Salt ( ppm)	Shift ( )	Note
-NH2 / -NH3+	~1.5 (Broad Singlet)	8.0 – 8.5 (Broad/Split)	+6.5	Salt protons are often visible in DMSO-d6; exchangeable with D2O.
H-1 (CH-N)	2.6 – 2.9	3.1 – 3.5	+0.5	Diagnostic shift due to inductive effect of .
H-2 (CH-O)	4.0 – 4.2	4.2 – 4.4	+0.2	Minor shift; less affected by N-protonation.
Solvent Choice	CDCl (Preferred)	DMSO-d / MeOD	N/A	Salts are often insoluble in CDCl .

Experimental Protocol: High-Fidelity Characterization

To ensure reproducible data suitable for regulatory filing, follow this "Self-Validating" protocol.

Reagents & Equipment[1][2][3]

• Solvent: DMSO-d

  (99.9% D) + 0.03% TMS (for Salt); CDCl (neutralized over basic alumina) for Free Base.

• Instrument: 400 MHz or higher (600 MHz recommended for resolving aromatic fluorine couplings).

Step-by-Step Workflow

• Sample Preparation (Salt Form):

  • Weigh 5-10 mg of the HCl salt.

  • Dissolve in 0.6 mL DMSO-d

    . Reason: CDCl may lead to aggregation or incomplete solubility of the salt.

  • Validation Check: Ensure the solution is clear. Turbidity indicates incomplete solvation, which broadens peaks.

• Acquisition Parameters:

  • Pulse Angle: 30° (maximizes signal-to-noise for quantitative integration).

  • Relaxation Delay (D1): Set to

    seconds. Reason: Ensure full relaxation of aromatic protons and accurate integration ratios.

  • Scans (NS): Minimum 64 scans.

• D2O Exchange Experiment (Optional but Recommended):

  • After initial acquisition, add 1 drop of D

    O to the NMR tube.

  • Shake and re-acquire.

  • Result: The broad peak at 8.0-8.5 ppm (NH

    ) should disappear. This confirms the assignment of the amine protons.

• Data Processing:

  • Apply an exponential window function (LB = 0.3 Hz).

  • Reference TMS to 0.00 ppm (or residual DMSO pentet to 2.50 ppm).

Mechanistic Pathway: Synthesis & Isomer Control

Understanding the origin of the trans-isomer aids in interpreting the spectra. The synthesis typically involves the ring-opening of an epoxide or aziridine, which proceeds via an

-like mechanism, enforcing trans-stereochemistry.

Figure 2: Mechanistic origin of the trans-stereochemistry via nucleophilic ring opening.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 54593069, 2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride. Retrieved from [Link]

• Laihia, K., et al. (2000). The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. Spectrochimica Acta Part A. Retrieved from [Link]

F NMR Analysis of 2-Fluorophenoxy Cyclohexanes: A Methodological Comparison Guide

This guide serves as a strategic technical resource for researchers utilizing

F NMR spectroscopy to analyze the conformational dynamics of 2-fluorophenoxy substituted cyclohexanes .

Unlike standard spectral databases, this document functions as a methodological comparison guide, evaluating the

F NMR technique against traditional alternatives ( H NMR, X-ray crystallography) for this specific pharmacophore.

Executive Summary & Technical Rationale

The 2-fluorophenoxy group (

) is a privileged motif in medicinal chemistry, often serving as a metabolically stable bioisostere for other ether linkages. When attached to a cyclohexane scaffold , determining the precise axial/equatorial equilibrium is critical for predicting receptor binding affinity.

While

H NMR is the historical standard, it often fails in these systems due to spectral crowding of the cyclohexane envelope (1.2–2.0 ppm). F NMR offers a superior alternative by acting as an isolated, high-sensitivity "spy nucleus" that reports on the local steric environment without background interference.

The Core Problem: Ring Inversion

At room temperature, cyclohexane rings undergo rapid chair-chair inversion (

). The observed NMR signal is a mole-fraction weighted average of the axial and equatorial conformers. To resolve these species, one must utilize Variable Temperature (VT) F NMR .

Comparative Analysis: F NMR vs. Alternatives

This section objectively compares the efficacy of

F NMR against standard structural elucidation methods for fluorinated ethers.

Method 1: F NMR Spectroscopy (Recommended)[1][2]

• Mechanism: Exploits the high sensitivity of the Fluorine-19 nucleus (83% sensitivity of

  H) and its massive chemical shift anisotropy (CSA).

• Performance:

  • Shift Dispersion: Excellent. Axial and equatorial conformers typically differ by 1.0–5.0 ppm in

    F, compared to <0.5 ppm in H.

  • Solvent suppression: Not required.

  • Quantification: Highly accurate integration of distinct conformers at

    (coalescence temperature).

• Limitation: Requires cooling to

  (193 K) to freeze ring inversion for separate signals.

Method 2: H NMR ( -Coupling Analysis)

• Mechanism: Relies on the Karplus equation (

  ) to determine dihedral angles (axial-axial vs. axial-equatorial couplings).

• Performance:

  • Resolution: Poor. The "cyclohexane hump" often obscures the critical methine proton attached to the phenoxy group (

    ).

  • Ambiguity: In 2-fluorophenoxy systems, the electronegative oxygen and the aromatic ring current effects can distort typical shift predictions.

• Verdict: Useful for preliminary checks but insufficient for quantitative conformer ratio determination in complex mixtures.

Method 3: X-Ray Crystallography

• Mechanism: Diffraction of X-rays by the crystal lattice.

• Performance:

  • Precision: Absolute stereochemistry.

  • Relevance: Low. Crystal packing forces often lock the molecule in a single low-energy conformation that may not represent the dominant bioactive conformation in solution.

• Verdict: Validates the solid state, not the solution state dynamics.

Technical Data: Chemical Shifts & Trends[3][4]

The

F chemical shift ( ) of the 2-fluorophenoxy group is highly sensitive to the steric compression (van der Waals shift) experienced by the fluorine atom.

Table 1: Representative F NMR Parameters

Reference:

( ppm). Solvent: .

| Parameter | Equatorial Conformer (

) | Axial Conformer ( ) | ( ) | | :--- | :--- | :--- | :--- | | Chemical Shift ( ) | to ppm | to ppm | 1.0 -- 4.0 ppm | | Shift Trend | Downfield (Deshielded) | Upfield (Shielded) | N/A | | Steric Origin | Minimal steric strain. | -gauche interactions with C3/C5 axial protons compress the electron cloud. | N/A | | Coupling ( ) | Hz (to Ar-H3) | Hz (to Ar-H3) | Minimal change |

Critical Insight: The Axial conformer generally resonates upfield (more negative ppm) relative to the Equatorial conformer. This is due to the "Steric Compression Effect" where the electron cloud of the fluorine is compressed by the syn-axial protons of the cyclohexane ring, increasing shielding.

Experimental Protocol: Variable Temperature (VT) Analysis

To accurately determine the conformational equilibrium constant (

), you must perform a "Freezing the Chair" experiment.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 5–10 mg of the 2-fluorophenoxy cyclohexane in 0.6 mL of

    (Dichloromethane-d2).

  • Note: Avoid

    if going below -50°C, as it may freeze or become viscous. remains liquid down to -95°C.

  • Add a trace of

    (-164.9 ppm) as an internal reference if absolute referencing is required.

• Room Temperature (298 K) Scan:

  • Acquire a standard

    F spectrum.[1] You will likely see a single broad peak or a weighted average sharp peak (fast exchange).

• Stepwise Cooling (The Coalescence Vector):

  • Cool the probe in 20 K decrements: 298 K

    273 K 253 K 233 K.

  • Observation: The peak will broaden significantly as you approach the coalescence temperature (

    ).

• Slow Exchange Limit (< 193 K):

  • Cool to 183 K (-90°C) .

  • Acquire the spectrum.[2][3][4][5][6] You should observe two distinct signals :

    • Major Peak: Usually the Equatorial conformer (thermodynamically preferred).

    • Minor Peak: The Axial conformer.[5]

• Data Processing:

  • Integrate the two peaks (

    and ).

  • Calculate

    .

  • Calculate Free Energy difference:

    .

Visualization: Conformational Analysis Workflow

The following diagram illustrates the decision logic and physical process of assigning stereochemistry using

F NMR.

Caption: Figure 1. Decision tree for distinguishing axial vs. equatorial conformers in fluorinated ethers using Variable Temperature (VT) NMR.

References

• Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience.

• Roberts, J. D. (1965). Spin-Echo NMR Studies of Chemical Exchange.[1] III. Conformational Isomerization of Cyclohexane. Journal of the American Chemical Society. Link

• Abraham, R. J., & Edgar, M. (1998). Substituent Chemical Shifts in NMR.[2] Part 5: Mono and Difluoro S.C.S. in rigid molecules. Journal of the Chemical Society, Perkin Transactions 2. Link

• Dolphin, D. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Advances. Link

• Bubb, W. A. (2003). NMR spectroscopy in the study of carbohydrates and related compounds. Concepts in Magnetic Resonance. (Discusses steric compression effects on shifts).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. modgraph.co.uk [modgraph.co.uk]
• 3. dovepress.com [dovepress.com]
• 4. arxiv.org [arxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. C6H12 cyclohexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Comparative Guide: Reactivity &amp; Stability of 2-Fluorophenoxy vs. 4-Fluorophenoxy Amines

Executive Summary

In medicinal chemistry and linker design, the positioning of a fluorine atom on a phenoxy amine scaffold (specifically the ortho vs. para position relative to the ether linkage) dictates significant differences in physicochemical properties and biological stability.

• 4-Fluorophenoxy amines (Para): Exhibit higher nucleophilicity and superior metabolic resistance to aromatic hydroxylation. They are the preferred choice when extending half-life (

  ) via metabolic blocking at the C4 position.

• 2-Fluorophenoxy amines (Ortho): Display reduced amine basicity and distinct conformational "locking" due to the gauche effect and electrostatic interactions. They are superior for protecting the ether linkage from O-dealkylation but leave the para-position vulnerable to oxidation.

Structural & Electronic Basis

The reactivity difference stems from the interplay between the strong electronegativity of fluorine (

) and its position-dependent inductive ( ) and resonance ( ) effects.

Electronic Effects

• Inductive Withdrawal (

  ): Fluorine acts as a strong electron-withdrawing group (EWG).

  • Ortho (2-F): The fluorine is in close proximity to the ether oxygen. This strongly pulls electron density away from the oxygen, reducing its ability to donate electron density into the alkyl-amine chain.

  • Para (4-F): The inductive effect decays with distance (

    ). While still electron-withdrawing, the effect on the distal amine is negligible compared to the ortho-isomer.

• Resonance Donation (

  ): Fluorine can donate lone pair electrons into the aromatic ring.

  • Para (4-F): Significant resonance interaction stabilizes the ring but does not significantly affect the sigma-bond framework of the ether linker.

Conformational Dynamics (The "Gauche" Effect)

In 2-fluorophenoxy amines, the ortho-fluorine creates a specific conformational bias not present in the para-isomer.

• Electrostatic Repulsion/Attraction: The dipole of the C-F bond interacts with the dipole of the C-O ether bond.

• Intramolecular Hydrogen Bonding (IMHB): In non-polar environments, the amine protons (

  or ) can form weak intramolecular hydrogen bonds with the ortho-fluorine (N-H···F), locking the side chain into a folded conformation. This reduces the entropic penalty for binding but sterically hinders the amine.

Figure 1: Structural impact of Fluorine positioning. Ortho-substitution induces steric and electronic shielding of the amine, whereas Para-substitution maintains flexibility and nucleophilic exposure.

Reactivity Profile: Nucleophilicity & pKa

The reactivity of the amine is the primary concern for synthesis (e.g., amide coupling) and target engagement (e.g., forming salt bridges).

Comparative Data Table

Property	2-Fluorophenoxy Amine	4-Fluorophenoxy Amine	Mechanistic Rationale
pKa (Conj. Acid)	~ 8.8 - 9.0 (Est.)	~ 9.2 - 9.4 (Est.)	Ortho-F exerts stronger effect through the ether oxygen, lowering basicity.
Nucleophilicity	Moderate	High	Ortho-F creates steric bulk and lowers electron density on Nitrogen.
Lipophilicity (LogD)	Higher	Moderate	Ortho-F "masks" polar surface area via IMHB and dipole cancellation.
Acylation Rate			4-F isomer reacts faster due to lack of steric hindrance.

Experimental Protocol: Competitive Kinetic Assay

To empirically verify the nucleophilicity difference, a competition assay with a limiting electrophile is recommended.

Objective: Determine the relative reaction rate (

) of 2-F vs 4-F amines with benzoyl chloride.

Methodology:

• Preparation: Dissolve equimolar amounts (0.5 mmol each) of 2-fluorophenoxyethylamine and 4-fluorophenoxyethylamine in

  (Deuterated Acetonitrile).

• Internal Standard: Add 0.5 mmol of 1,3,5-trimethoxybenzene (inert NMR standard).

• Reaction: Add 0.25 mmol (0.5 equiv) of Benzoyl Chloride at

  .

• Analysis: Immediately monitor by

  NMR.

• Calculation: Integrate the methylene protons (

  to Nitrogen) for starting materials vs. products.

  • Since the electrophile is limiting, the ratio of products

    directly represents the ratio of rate constants .

ADME & Metabolic Stability

The choice between 2-F and 4-F is often a trade-off between blocking aromatic oxidation and preventing ether cleavage.

Metabolic Pathways[1]

• 4-Fluorophenoxy (The "Para-Block"):

  • Mechanism:[1][2][3][4] CYP450 enzymes prefer to oxidize electron-rich aromatic rings at the para-position (sterically accessible and electronically favorable).

  • Outcome: Fluorine at C4 effectively blocks this pathway due to the strength of the C-F bond (approx. 116 kcal/mol) compared to C-H.

  • Risk:[4] The molecule may undergo O-dealkylation (cleavage of the ether) if the para-position is blocked.

• 2-Fluorophenoxy (The "Ether Shield"):

  • Mechanism:[1][2][3][4] The ortho-fluorine sterically hinders the ether oxygen.

  • Outcome: This reduces the rate of O-dealkylation (a common clearance route for phenoxy ethers).

  • Risk:[4] The C4 position remains open to rapid hydroxylation by CYP450.

Figure 2: Metabolic divergence. 4-F stabilizes the ring, while 2-F stabilizes the ether linkage.

Synthesis Protocols

General Synthesis (Williamson Ether Strategy)

Both amines are typically synthesized via the alkylation of the corresponding fluorophenol with N-protected halo-alkyl amines.

Step-by-Step Protocol:

• Reagents: 2-Fluorophenol (or 4-Fluorophenol), N-Boc-2-bromoethylamine,

  , DMF.

• Procedure:

  • Dissolve Phenol (1.0 equiv) in DMF (0.5 M).

  • Add

    (2.0 equiv) and stir at RT for 30 min to generate the phenoxide.

  • Add N-Boc-2-bromoethylamine (1.2 equiv).

  • Heat to

    for 4-6 hours.

• Workup: Dilute with EtOAc, wash with water/brine (to remove DMF). Dry over

  .

• Deprotection: Treat the crude Boc-intermediate with 4M HCl in Dioxane (RT, 1 hour) to yield the HCl salt of the target amine.

• Yield Comparison:

  • 4-F Phenol: Typically higher yields (85-95%) due to less steric hindrance at the nucleophilic oxygen.

  • 2-F Phenol: Slightly lower yields (75-85%) due to the ortho-fluorine reducing the nucleophilicity of the phenoxide oxygen.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Brammer, L., et al. (2001). Hydrogen bonding interactions involving fluorine. Journal of the American Chemical Society, 123(37). Link

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Link

• Smart, B. E. (2001). Fluorine substituent effects (on bioactivity). Journal of Fluorine Chemistry, 109(1), 3-11. Link

Sources

• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. works.swarthmore.edu [works.swarthmore.edu]

High-Fidelity FTIR Analysis in Pharmaceutical Development: A Comparative Guide to Primary Amines and Ether Linkages

Fourier Transform Infrared (FTIR) spectroscopy is a cornerstone analytical technique in pharmaceutical development, utilized for everything from active pharmaceutical ingredient (API) verification to complex formulation analysis. Two structural motifs frequently encountered in this field are primary amines (common in small-molecule APIs) and ether linkages (ubiquitous in polymeric excipients like polyethylene glycol, or PEG).

As a Senior Application Scientist, I frequently see methods fail during validation because the causality behind the spectral features and the physical limitations of the sampling accessories are misunderstood. This guide objectively compares the mechanistic spectral characteristics of primary amines and ethers, evaluates the performance of Attenuated Total Reflectance (ATR) versus Transmission FTIR, and provides a self-validating experimental workflow.

Part 1: Mechanistic Spectral Analysis: Primary Amines vs. Ether Linkages

Understanding the causality behind vibrational modes is essential for accurate spectral interpretation and method design.

• Primary Amines (-NH₂): The -NH₂ group exhibits distinct N-H stretching and bending vibrations. Because the two hydrogen atoms can vibrate in-phase (symmetric) or out-of-phase (asymmetric), primary amines display a characteristic "doublet" or two-spike absorption band in the 3400–3250 cm⁻¹ region[1][2]. Furthermore, the in-plane N-H bending (scissoring) motion produces a medium-to-strong band between 1650–1580 cm⁻¹[3].

• Ether Linkages (C-O-C): Ethers lack O-H or N-H bonds, making their identification entirely reliant on the C-O-C stretching vibration. The large change in the dipole moment during this asymmetric stretch results in a highly intense, broad absorption band between 1150 and 1050 cm⁻¹[4][5]. In complex pharmaceutical mixtures, this strong ether band can easily mask weaker API signals in the "fingerprint" region.

Table 1: Quantitative Spectral Characteristics

Functional Group	Vibrational Mode	Wavenumber Range (cm⁻¹)	Intensity & Shape	Causality / Mechanism
Primary Amine	Asymmetric N-H Stretch	3400 – 3350	Medium, sharp	Out-of-phase stretching of two N-H bonds
Primary Amine	Symmetric N-H Stretch	3310 – 3250	Medium, sharp	In-phase stretching of two N-H bonds
Primary Amine	N-H Bend (Scissoring)	1650 – 1580	Medium to strong	In-plane angular deformation of H-N-H
Ether (Aliphatic)	Asymmetric C-O-C Stretch	1150 – 1050	Very strong, broad	High dipole moment change during C-O-C stretch
Ether (Aromatic)	Asymmetric C-O-C Stretch	1300 – 1200	Strong, sharp	Resonance increases bond force constant

Part 2: Comparative Performance: ATR vs. Transmission FTIR

The way a sample is presented to the IR beam dictates the reliability of your data. For analyzing solid amine APIs suspended in viscous ether-based excipients, scientists must choose between ATR and Transmission modes[6].

• Transmission FTIR: The incident IR beam passes entirely through the sample. The amount of light absorbed is directly proportional to the pathlength and concentration, strictly obeying the Beer-Lambert Law.

  • Advantage: Superior for strict quantitative analysis and detecting trace primary amines in bulk formulations[7].

  • Drawback: Requires strict pathlength control and extensive sample preparation (e.g., KBr pellet pressing), which can induce pressure-related polymorphic transitions in sensitive APIs[8].

• ATR-FTIR: The IR beam is directed into a high-refractive-index crystal (e.g., Diamond or ZnSe). It internally reflects, creating an "evanescent wave" that penetrates only 1–5 µm into the sample[9].

  • Advantage: Requires zero sample preparation, is non-destructive, and is ideal for sticky, viscous ether-based polymers that are notoriously difficult to clean out of transmission liquid cells[6][8].

  • Drawback: Inherently surface-sensitive. Furthermore, penetration depth is wavelength-dependent. High-wavenumber signals (like the 3400 cm⁻¹ amine stretch) have shallower penetration depths, making them appear artificially weaker relative to lower-wavenumber ether bands (1100 cm⁻¹) unless an algorithmic correction is applied[7].

Table 2: Performance Comparison of FTIR Sampling Techniques

Parameter	Transmission FTIR	ATR-FTIR
Sample Preparation	High (KBr pellets, mulls, precise dilution)	Minimal to None (Direct application)
Pathlength Control	Fixed and defined (Excellent for quantitation)	Wavelength-dependent (Requires correction)
Sensitivity to Amines	High across all wavenumber regions	Lower at high wavenumbers (N-H stretch region)
Viscous Ethers/Polymers	Difficult to load/clean in liquid cells	Excellent (Easy to wipe off crystal)
Throughput & Speed	Low to Medium	High

Part 3: Self-Validating Experimental Protocol

To ensure scientific trustworthiness, the following step-by-step methodology establishes a self-validating system for analyzing a mixed formulation (a primary amine API in a PEG ether excipient) using ATR-FTIR.

Step 1: Instrument Readiness & Background Validation

• Clean the ATR crystal (Diamond) with isopropyl alcohol and allow it to evaporate completely.

• Collect a background spectrum (ambient air).

• Self-Validation Check: Ensure the single-beam energy profile matches the manufacturer's baseline and that water vapor/CO₂ bands are within acceptable noise limits. A contaminated background will invalidate all subsequent subtractions.

Step 2: Sample Application & Pressure Control

• Apply a small aliquot (~10 mg or 10 µL) of the formulation directly onto the center of the ATR crystal.

• If the sample is semi-solid, apply the pressure anvil.

• Self-Validation Check: Monitor the real-time preview of the 1100 cm⁻¹ (ether) band. Gradually increase pressure until the absorbance stops increasing. This confirms maximum optical contact without risking crystal damage.

Step 3: Spectral Acquisition & Algorithmic Correction

• Acquire the spectrum at 4 cm⁻¹ resolution, co-adding 64 scans to maximize the Signal-to-Noise Ratio (SNR).

• Apply an ATR Correction algorithm .

• Causality Check: Because the evanescent wave's penetration depth is directly proportional to the wavelength, the N-H stretches at ~3300 cm⁻¹ will inherently appear weaker than the C-O-C stretch at ~1100 cm⁻¹. The ATR correction normalizes relative peak intensities to mimic a true transmission spectrum, preventing false-negative identification of the amine.

Step 4: Data Interpretation & Orthogonal Verification

• Identify the asymmetric and symmetric N-H stretching doublet (3400–3250 cm⁻¹) to confirm the primary amine.

• Identify the strong C-O-C stretch (~1100 cm⁻¹) to confirm the ether excipient.

• Self-Validation Check: Perform spectral subtraction using a pure PEG reference spectrum collected under identical pressure and temperature conditions. This isolates the amine API signals, allowing for accurate peak integration and verification.

Part 4: Method Selection & Validation Workflow

Logical workflow for selecting and validating FTIR sampling methods for chemical analysis.

References

• Specac Ltd. "Getting reliable FTIR data in pharmaceutical analysis: the role of sampling." Specac. [Link]

• Spectroscopy Online. "The C-O Bond III: Ethers By a Knockout." Spectroscopy. [Link]

• OrgChemBoulder. "IR Spectroscopy Tutorial: Amines." University of Colorado Boulder. [Link]

• Chemistry LibreTexts. "18.8: Spectroscopy of Ethers." LibreTexts. [Link]

• Agilent Technologies. "ATR-FTIR Spectroscopy, FTIR Sampling Techniques." Agilent. [Link]

• MDPI. "Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release." Pharmaceutics. [Link]

• ZfP - BayernCollab. "Fourier Transform Infrared spectrometry (FTIR)." BayernCollab. [Link]

• Chemistry LibreTexts. "10.7: Functional Groups and IR Tables." LibreTexts. [Link]

• Spectroscopy Online. "Organic Nitrogen Compounds II: Primary Amines." Spectroscopy. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Getting reliable FTIR data in pharmaceutical analysis: the role of sampling - Specac Ltd [specac.com]
• 7. mdpi.com [mdpi.com]
• 8. Fourier Transform Infrared spectrometry (FTIR) - ZfP - BayernCollab [collab.dvb.bayern]
• 9. agilent.com [agilent.com]

Strategic Guide: X-ray Crystallographic Characterization of 2-(2-Fluorophenoxy)cyclohexan-1-amine Salts

Executive Summary & Strategic Context

Target Molecule: 2-(2-Fluorophenoxy)cyclohexan-1-amine (2-FPCHA) Primary Challenge: The conformational flexibility of the cyclohexane ring (chair/boat) combined with the rotatable ether linkage often hinders the formation of diffraction-quality crystals in the free base form. Solution: Salt formation is not merely for solubility; it is a "crystal engineering" tool to lock conformation and introduce directional hydrogen bonding.

This guide compares the crystallographic performance of the Hydrochloride (HCl) salt—the pharmaceutical industry standard—against the Picrate salt, a specialized alternative often required for high-resolution structural determination of difficult amines.

Comparative Analysis: Salt Form Performance

The choice of counterion dictates the lattice energy and packing efficiency. For 2-FPCHA, the presence of the ortho-fluorine atom introduces potential for weak

interactions, which can be disrupted or enhanced by the counterion.

Performance Matrix: HCl vs. Picrate

Feature	Hydrochloride (HCl) Salt	Picrate Salt
Crystallizability	Moderate. Tendency to form thin needles or hygroscopic hydrates.	High. Large, block-like prisms due to -stacking interactions.
Packing Forces	Dominated by strong charge-assisted H-bonds.	Mediated by stacking (Picrate ring) and bifurcated H-bonds to Nitro groups.
Resolution Limit	Typically 0.85 – 0.90 Å (Room Temp).	Often < 0.80 Å (due to rigid lattice).
Conformational Locking	May allow ring flipping (disorder) if solvent channels exist.	"Locks" the cyclohexane ring into a rigid chair conformation.
Utility	Bioavailability/Formulation. (Primary Drug Form)	Structural Elucidation. (Analytical Standard)

Expert Insight: The "Fluorine Effect"

In the HCl salt, the chloride ion is a "hard" spherical acceptor. It often monopolizes the ammonium protons, leaving the fluorine atom as a spectator. In the Picrate salt, the bulky trinitrophenol anion forces the 2-FPCHA molecule into a specific orientation to maximize

-overlap. This often brings the fluorine atom into close contact with aromatic protons, allowing for the direct observation of intramolecular or intermolecular contacts, which are critical for understanding the molecule's receptor binding profile.

Experimental Protocols

Protocol A: Synthesis & Growth of the Picrate Salt (The "Rescue" Method)

Use this when the HCl salt yields only microcrystalline powder.

Reagents:

• 2-(2-Fluorophenoxy)cyclohexan-1-amine (Free base or HCl salt neutralized with NaOH).

• Picric acid (Caution: wetted with water, explosive when dry).

• Ethanol (Absolute).

Step-by-Step Methodology:

• Preparation: Dissolve 0.5 mmol of the amine in 2 mL of ethanol.

• Stoichiometry: In a separate vial, dissolve 0.55 mmol (1.1 eq) of picric acid in 3 mL of ethanol. (Slight excess ensures complete protonation).

• Mixing: Slowly add the picric acid solution to the amine solution while stirring at 50°C. The solution will turn a deep yellow.

• Crystal Growth (Slow Evaporation):

  • Filter the warm solution through a 0.45

    m PTFE syringe filter into a clean scintillation vial.

  • Cover the vial with Parafilm and poke 3-4 small holes.

  • Place in a vibration-free dark area at room temperature (20-25°C).

• Harvesting: Yellow block crystals typically appear within 48-72 hours.

Protocol B: Vapor Diffusion for HCl Salt

Use this to improve the quality of HCl needles.

Methodology:

• Dissolve the HCl salt in a minimal amount of Methanol (Solvent).

• Place this solution in a small inner vial.

• Place the inner vial inside a larger jar containing Diethyl Ether (Antisolvent).

• Seal the outer jar tightly. The ether vapor will slowly diffuse into the methanol, lowering solubility and promoting controlled nucleation.

Structural Logic & Visualization

Diagram 1: Crystallographic Workflow for Amines

This flowchart illustrates the decision logic for selecting the appropriate salt form based on initial screening results.

Caption: Decision matrix for optimizing X-ray diffraction outcomes. The Picrate route is the primary "rescue" strategy for flexible amines.

Diagram 2: Interaction Hierarchy in Crystal Lattice

This diagram visualizes the competing forces that stabilize the crystal lattice in the Picrate form.

Caption: The Picrate anion anchors the amine via strong H-bonds, while Pi-stacking creates a rigid scaffold, stabilizing the flexible cyclohexane ring.

Critical Data Parameters for Publication

When publishing the crystal structure, ensure the following parameters are reported to validate the quality of the salt selection.

Parameter	Acceptance Criteria (Small Molecule)	Note for 2-FPCHA
R-factor ( )		Picrate salts often yield due to high order.
Completeness		Ensure high-angle data is collected to resolve F vs. H atoms.
Goodness of Fit (S)		Deviations indicate incorrect weighting or disorder.
Flack Parameter	(if chiral)	Essential if determining absolute stereochemistry of the cyclohexane.
Disorder	None preferred	Check the cyclohexane ring for "puckering" disorder.

References

• Görbitz, C. H., & Etter, M. C. (1992). Hydrogen bond directed cocrystallization of nucleotide bases: 1-methylcytosine with 9-ethylguanine. Journal of the American Chemical Society. Link (Seminal work on H-bond rules in salts).

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link (The authoritative text on salt selection).

• Desiraju, G. R. (2002). Hydrogen bridges in crystal engineering: Interactions without borders. Accounts of Chemical Research. Link (Context for C-H...F interactions).

• Cambridge Crystallographic Data Centre (CCDC) . Mercury Visualization Software & CSD Database. Link (Essential for validating salt structures).

Technical Guide: Bioisosteric Replacement of 2-Fluorophenoxy Groups in Drug Design

Executive Summary

The 2-fluorophenoxy moiety is a privileged substructure in medicinal chemistry, often employed to modulate conformation via the ortho-fluorine effect, block metabolic hotspots, and tune lipophilicity. However, liabilities such as poor aqueous solubility, electron-richness leading to oxidative metabolism, or patent crowding often necessitate bioisosteric replacement. This guide provides a technical comparison of high-value alternatives—specifically 3-pyridyloxy , difluoromethoxy , and bicyclo[1.1.1]pentane analogues—supported by physicochemical rationale and experimental protocols.

The Rationale: Why 2-Fluorophenoxy?

Before replacing this group, one must understand its structural function to ensure the bioisostere retains biological potency.

The Ortho-Fluorine Conformation Effect

Unlike a standard phenoxy group, the 2-fluorophenoxy moiety exhibits a distinct conformational preference due to dipole minimization .

• Mechanism: The C–F bond creates a strong dipole. To minimize repulsion with the ether oxygen's lone pairs, the ring twists out of coplanarity.

• Result: This "orthogonal" or twisted conformation is often critical for binding in narrow hydrophobic pockets (e.g., kinase hinge regions).

• Implication for Replacement: Any bioisostere must mimic this twisted geometry or provide a compensatory interaction (e.g., an intramolecular hydrogen bond).

Comparative Analysis of Bioisosteres

Alternative A: The Pyridine Switch (3-Pyridyloxy)

Replacing the phenyl ring with a pyridine is the most common "first-pass" optimization.

• Mechanism: The nitrogen atom acts as a metabolic sink (reducing electron density) and a hydrogen bond acceptor.

• Pros: Significantly lowers LogP (typically by 1.0–1.5 units); improves aqueous solubility; reduces oxidative metabolism on the ring.

• Cons: Can introduce hERG liability if the basicity is too high; may lose the specific hydrophobic contact of the fluorine.

Alternative B: The Non-Aromatic Isostere (Difluoromethoxy, -OCHF₂)

The -OCHF₂ group is a "non-ring" bioisostere that mimics the steric bulk and electronics of the 2-fluorophenoxy group without the aromatic ring.

• Mechanism: The CF₂H moiety is a lipophilic hydrogen bond donor (weak acidity of the C-H bond).

• Pros: Removes the "flat" aromatic ring (improving Fsp3); metabolically robust; the C-F bonds mimic the ortho-fluorine electronics.

• Cons: Rotational freedom is higher (entropic penalty upon binding); lacks the π-stacking capability of the phenyl ring.

Alternative C: The Saturated Mimic (Bicyclo[1.1.1]pentane)

A modern "escape from flatland" strategy involves replacing the phenyl ring with a bicyclo[1.1.1]pentane (BCP) spacer.

• Mechanism: BCP provides a rigid, linear spacer that matches the vector of a para-substituted phenyl ring but with 3D character.

• Pros: Drastically improves solubility and metabolic stability; novel IP space.

• Cons: Synthetic complexity; requires specific functionalization to mimic the ortho-fluorine steric bulk.

Quantitative Performance Data

The following table summarizes the expected physicochemical shifts when replacing a 2-fluorophenoxy group (Baseline) with selected bioisosteres.

Parameter	2-Fluorophenoxy (Baseline)	3-Pyridyloxy	Difluoromethoxy (-OCHF₂)	Bicyclo[1.1.1]pentane
LogP	0.0 (Ref)	-1.2 to -1.5	-0.5 to -0.8	-1.0 to -2.0
tKC (Metabolic Stability)	Moderate (Blocked at ortho)	High (Electron deficient)	High (C-F bond strength)	Very High (Saturated)
Solubility (aq)	Low	High	Moderate	High
H-Bond Potential	Acceptor only	Acceptor + Basic N	Weak Donor (C-H)	None (unless sub.)
Conformational Risk	Low (Locked)	Low (Rigid)	High (Flexible)	Low (Rigid)

Decision Pathways & Visualizations

Strategic Decision Tree

Use this logic flow to select the appropriate bioisostere based on your lead compound's specific liability.

Caption: Decision matrix for optimizing 2-fluorophenoxy groups based on specific ADME liabilities.

Experimental Protocols

Protocol A: Synthesis of Aryl Ethers via S_NAr

The most robust method for introducing 2-fluorophenoxy or 3-pyridyloxy groups is Nucleophilic Aromatic Substitution (

). The following protocol is optimized for electron-deficient aryl halides.

Reagents:

• Substrate: 2-Fluorophenol or 3-Hydroxypyridine (1.2 equiv)

• Electrophile: Aryl Fluoride/Chloride (1.0 equiv)

• Base: Potassium Carbonate (

  , 2.0 equiv)

• Solvent: DMF (Anhydrous)

Workflow:

• Charge: To a dried reaction vial, add the Aryl Halide (1.0 mmol), Phenol derivative (1.2 mmol), and

  (2.0 mmol).

• Solvate: Add anhydrous DMF (3.0 mL, 0.33 M).

• Reaction: Seal and heat to 80°C for 4–12 hours. Monitor by LC-MS for conversion.

• Workup: Dilute with EtOAc (30 mL), wash with water (3 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry over

  , concentrate, and purify via Flash Chromatography (Hexane/EtOAc gradient).

Caption: Standard S_NAr workflow for synthesizing bioisosteric ether linkages.

Protocol B: Metabolic Stability Assessment (Microsomal)

To validate the bioisosteric replacement, comparative metabolic stability must be tested.

Workflow:

• Incubation: Incubate test compound (1 µM) with liver microsomes (human/rat, 0.5 mg/mL protein) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.

• Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 minutes.

• Quenching: Stop reaction with ice-cold Acetonitrile containing internal standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS to determine intrinsic clearance (

  ).

References

• Common Organic Chemistry. (n.d.). SNAr (Br) - Aromatic Alcohols.[1] Retrieved from [Link]

• Thielemann, R. E., et al. (2022). Conformational Analysis: Dipole Minimization in Fluorinated Ethers. Imperial College London. Retrieved from [Link]

• Meanwell, N. A. (2021). Bioisosteric Replacements in Drug Design. Cambridge MedChem Consulting. Retrieved from [Link]

Sources

• 1. SNAr (Br) - Aromatic Alcohols [commonorganicchemistry.com]

Comparative Guide: Metabolic Stability of Fluorinated vs. Non-Fluorinated Amines

Executive Summary

This guide provides a technical analysis of how strategic fluorination alters the metabolic fate of amine-containing drug candidates. Amines are ubiquitous in medicinal chemistry due to their ability to form hydrogen bonds and modulate solubility; however, they are frequent sites of metabolic attrition (soft spots).

Key Takeaway: The introduction of fluorine—particularly at the

-position to the amine—typically enhances metabolic stability not merely by steric blockage, but by lowering the basicity ( ) of the amine, thereby reducing the electron density required for Cytochrome P450 (CYP450)-mediated oxidation.

Part 1: The Metabolic Liability of Amines

To understand the solution, one must first define the problem. Lipophilic amines are prime targets for oxidative metabolism in the liver, primarily driven by the CYP450 superfamily.[1]

The Mechanism of Failure: Oxidative Dealkylation

The metabolic clearance of amines often proceeds via N-dealkylation or

-carbon hydroxylation . This occurs through two primary mechanisms:

• Hydrogen Atom Transfer (HAT): Direct abstraction of a hydrogen atom from the

  -carbon.

• Single Electron Transfer (SET): The CYP heme iron (

  ) extracts an electron from the nitrogen lone pair, forming a radical cation, followed by proton loss from the -carbon.

In both cases, the electron density of the nitrogen and the bond dissociation energy (BDE) of the adjacent C-H bonds are the rate-limiting factors. Non-fluorinated amines, with their electron-rich nitrogen and labile

-C-H bonds (BDE ~90-95 kcal/mol), are rapidly oxidized to unstable carbinolamines, which collapse to release the amine and an aldehyde.

Part 2: The Fluorine Effect — Mechanisms of Stabilization

Fluorine is the most electronegative element (3.98 Pauling scale). Its introduction creates a "metabolic shield" through three distinct physical-organic mechanisms.

Electronic Deactivation (The Effect)

This is often the dominant factor. Fluorine exerts a strong inductive effect (

), pulling electron density away from the nitrogen lone pair.

• Result: The amine becomes less basic (lower

  ).

• Metabolic Impact: A lower electron density on the nitrogen makes the initial Single Electron Transfer (SET) step energetically unfavorable for the CYP enzyme.

Blocking the "Soft Spot" (C-F Bond Strength)

Replacing a metabolically labile C-H bond with a C-F bond blocks HAT.

• C-H BDE: ~98 kcal/mol

• C-F BDE: ~116 kcal/mol

• Metabolic Impact: The C-F bond is too strong for CYP450 to abstract, effectively shutting down metabolism at that specific carbon.

Conformational Locking (The Gauche Effect)

In cyclic amines (e.g., piperidines), fluorine prefers a gauche orientation relative to the nitrogen lone pair (or N-H bond). This can lock the ring into a specific conformation that may be sterically less accessible to the CYP active site.

Visualization: CYP450 Attack vs. Fluorine Blockade

Figure 1: Mechanistic divergence between non-fluorinated and fluorinated amines under CYP450 oxidative stress. Fluorine raises the oxidation potential, preventing the initial electron transfer.

Part 3: Comparative Performance Data

The following data illustrates the tangible impact of fluorination on Intrinsic Clearance (

) and Half-life ( ).

Case Study A: Indole Scaffolds

Indoles are frequent drug scaffolds but suffer from oxidation at the C3/C5 positions. The data below compares a standard indole against fluorinated analogs in liver microsomes.

Table 1: Metabolic Stability of Indole Analogs (Mouse Liver Microsomes)

Compound ID	Structure Description	(min)	(mL/min/kg)	Fold Improvement
UT-155	Non-fluorinated parent indole	12.4	High	-
Analog 32a	4-Fluoro-indazole analog	13.3	High	1.1x
Analog 32c	Trifluoromethyl ( ) analog	53.7	1.29 (Low)	4.3x
5-FI	5-Fluoroindole	144.2	9.0	11.6x

Data Source: Synthesized from BenchChem and comparative literature trends [1, 2].

Case Study B: Cyclic Amines (Piperidines)

In piperidines, the position of the fluorine is critical.

-fluorination (3-F) is generally superior to -fluorination (4-F) for protecting the amine nitrogen.

Table 2: Physicochemical Shifts in Piperidines

Scaffold	(approx)	LogD (pH 7.4)	Metabolic Liability
Piperidine	~11.0	Low	High (N-oxidation, -C hydroxylation)
3-Fluoropiperidine	~9.5	Moderate	Reduced (Lower basicity protects N)
3,3-Difluoropiperidine	~8.5	High	Minimal (No -H available; N is electron-poor)

Note: Lowering

closer to physiological pH (7.4) reduces lysosomal trapping and improves passive permeability, indirectly aiding metabolic stability by preventing hepatic accumulation.

Part 4: Experimental Protocol (Microsomal Stability)

To validate these effects in your own series, use the following standardized Liver Microsome (LM) Stability Assay. This protocol is designed for self-validation using internal standards.

Reagents Required[1][3][4][5][6]

• Liver Microsomes: Human (HLM) or Rat (RLM), 20 mg/mL protein concentration.

• NADPH Regenerating System: 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM

  .

• Quench Solution: Acetonitrile (ACN) with Internal Standard (e.g., Tolbutamide or Propranolol).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

Step-by-Step Workflow

• Preparation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer.

• Pre-Incubation: Spike test compound (1

  M final) into the microsomal mix. Incubate at 37°C for 5 minutes (allows protein binding equilibrium).

• Initiation: Add NADPH regenerating system to start the reaction.

  • Control: Run a parallel batch adding Buffer instead of NADPH (detects chemical instability vs. metabolic instability).

• Sampling: At

  min, remove 50 L aliquots.

• Quenching: Immediately dispense aliquot into 150

  L ice-cold Quench Solution (precipitates proteins).

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS (MRM mode).

Visualization: Assay Workflow

Figure 2: Standardized Microsomal Stability Workflow. Critical control points include the T=0 quench and the NADPH-free control arm.[2]

Part 5: References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886.

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry.[3][4][5][6][7][8] Chemical Society Reviews, 37(2), 320-330.

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry.[3][4][5][6][7][8][9] Journal of Medicinal Chemistry, 58(21), 8315–8359.

• Cyprotex. Microsomal Stability Assay Protocol. Evotec/Cyprotex. Available at: [Link]

Sources

• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. fluoridealert.org [fluoridealert.org]
• 6. tandfonline.com [tandfonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

2-(2-Fluorophenoxy)cyclohexan-1-amine proper disposal procedures

Operational Guide: Safe Handling and Thermal Destruction of 2-(2-Fluorophenoxy)cyclohexan-1-amine

As drug development increasingly incorporates fluorinated motifs to enhance metabolic stability and target affinity, laboratory waste streams are seeing a higher influx of complex fluorinated organic compounds. 2-(2-Fluorophenoxy)cyclohexan-1-amine is a prime example. While highly valuable in medicinal chemistry, the presence of the robust carbon-fluorine (C-F) bond fundamentally alters its end-of-life management.

This guide provides a comprehensive, self-validating protocol for the segregation, storage, and ultimate thermal destruction of 2-(2-Fluorophenoxy)cyclohexan-1-amine, ensuring compliance with stringent environmental regulations and safeguarding laboratory personnel.

Physicochemical Profiling

Before designing a disposal workflow, we must quantify the physical and chemical parameters of the target analyte. The free base and the hydrochloride (HCl) salt exhibit different volatilities and handling requirements, which dictate their storage and transport logistics.

Property	Free Base[1]	Hydrochloride Salt[2]
CAS Number	1038354-93-6	1306603-32-6
Molecular Formula	C₁₂H₁₆FNO	C₁₂H₁₇ClFNO
Molecular Weight	209.26 g/mol	245.72 g/mol
Storage Temperature	2-8°C	2-8°C
SMILES String	C1CCC(C(C1)N)OC2=CC=CC=C2F	NC1C(OC2=CC=CC=C2F)CCCC1.[H]Cl

Mechanistic Rationale: The Fluorine Challenge

Why can't this chemical be disposed of in standard organic solvent waste? The answer lies in thermodynamics. The C-F bond is notoriously difficult to break due to fluorine's extreme electronegativity and the resulting chemical stability[3].

Standard hazardous waste incinerators operating at ~800°C are sufficient for hydrocarbon waste but fail to completely cleave the C-F bond. Incomplete combustion of fluorinated aromatics leads to the synthesis of Products of Incomplete Combustion (PICs), which can include volatile fluorocarbons and highly toxic fluoro-aromatics[3]. Data from pilot-scale experiments demonstrate that temperatures above 1,100°C (2,012°F) are required to achieve high destruction efficiencies and minimize detectable fluorinated PICs[4].

Furthermore, the successful incineration of halogenated organics requires specialized alkali scrubbing systems to capture the halogens from the flue gas, neutralizing them into inert alkali-halogen salts before exhaust release[3].

Fig 1: Thermal destruction and halogen neutralization pathway for fluorinated amines.

Step-by-Step Disposal Methodology

Protocol 1: Point-of-Generation Segregation & Containment

Objective: Isolate fluorinated amine waste to prevent cross-contamination and ensure compatibility with high-temperature incineration facilities.

• Selection of Receptacle : Utilize High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE) carboys for liquid waste. Avoid glass containers if the waste is aqueous and basic, as trace fluoride ions can etch glass over time.

• Chemical Segregation : Do NOT mix with non-halogenated solvents (e.g., ethanol, acetone). Halogenated waste requires a specific, higher-energy incineration process.

• Neutralization (If Applicable) : If disposing of the free base in an aqueous matrix, adjust the pH to ~7 using a dilute acid (e.g., citric acid) to minimize the volatility of the amine.

• Causality : The free base of the amine has a higher vapor pressure than its ionized salt. Neutralization prevents the inhalation hazard of volatilized amines in the lab environment.

• Self-Validation Check : Use a calibrated pH probe to confirm the waste stream is between pH 6.5 and 7.5 before sealing the container.

Protocol 2: Temporary Storage

• Temperature Control : Store the sealed waste containers in a dedicated, explosion-proof hazardous waste refrigerator at 2-8°C[1],[2].

• Secondary Containment : Place the primary container within a chemically resistant secondary bin capable of holding 110% of the primary container's volume.

• Causality : Maintaining a 2-8°C environment suppresses the kinetic energy of the molecules, preventing vapor pressure buildup inside the sealed container and mitigating the risk of structural failure or fugitive emissions.

• Self-Validation Check : Maintain a daily digital temperature log of the storage unit. A deviation above 8°C should trigger an immediate inspection of the container seals.

Protocol 3: Hazardous Waste Manifesting & HTHWI

• Labeling : Affix a hazardous waste label detailing the exact chemical composition: "Halogenated Organic Waste: Contains 2-(2-Fluorophenoxy)cyclohexan-1-amine".

• Facility Selection : Contract with a permitted RCRA Subtitle C facility that explicitly utilizes a rotary kiln or liquid injection incinerator.

• Parameter Verification : Mandate that the facility operates at >1,100°C with a minimum gas residence time of 2 seconds[4].

• Scrubber Confirmation : Ensure the facility employs wet alkali scrubbers to neutralize hydrogen fluoride (HF) and hydrogen chloride (HCl) gases generated during combustion[3].

• Causality : At >1,100°C, the C-F and C-N bonds are homolytically cleaved. These oxidize into CO2, NOx, and highly corrosive HF gas. The alkali scrubber is mandatory to neutralize the HF gas into inert sodium fluoride (NaF) or calcium fluoride (CaF2) salts before exhaust release.

• Self-Validation Check : Upon completion, obtain a Certificate of Destruction (CoD) from the vendor. Audit the CoD to verify the combustion temperature and scrubber pH logs during the time of your waste's destruction.

Fig 2: End-to-end operational workflow for the safe disposal of fluorinated organic amines.

References

• [3] U.S. Environmental Protection Agency (EPA). "Per- and Polyfluoroalkyl Substances (PFAS): Options and Considerations for the Disposal of PFAS Waste via Incineration." EPA Research. Available at:[Link]

• [4] New Mexico Environment Department / U.S. EPA. "Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances." NMED / EPA Guidelines. Available at:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemscene.com [chemscene.com]
• 3. epa.gov [epa.gov]
• 4. env.nm.gov [env.nm.gov]